(S)-2-Aminobut-3-yn-1-ol HCl

Core Science & Biosynthesis

(S)-2-Aminobut-3-yn-1-ol HCl chemical structure and properties

This technical guide details the structural analysis, physicochemical properties, and synthetic utility of (S)-2-Aminobut-3-yn-1-ol Hydrochloride (also known as L-Propargylglycinol HCl).

A Versatile Chiral Alkyne Scaffold for Drug Discovery

Executive Summary

(S)-2-Aminobut-3-yn-1-ol HCl is a high-value chiral building block characterized by a terminal alkyne, a primary amine, and a primary alcohol arranged around a stereogenic center. It serves as a critical "click chemistry" handle in medicinal chemistry, allowing for the rapid diversification of small molecules via Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). This guide provides a definitive reference on its chemical identity, synthesis, handling, and application in heterocycle formation.

Part 1: Chemical Identity & Structural Analysis[1]

Critical Distinction: Researchers must distinguish this compound (Alkyne) from its alkene analog, (S)-2-Aminobut-3-en-1-ol (Vinylglycinol), which is frequently misindexed in commercial databases. The presence of the triple bond confers unique orthogonality for bioorthogonal labeling and triazole synthesis.

Structural Visualization

The following diagram illustrates the (S)-configuration and the key reactive vectors of the molecule.

Figure 1: Functional group topology of (S)-2-Aminobut-3-yn-1-ol HCl.

Chemical Data Table

Parameter	Specification
IUPAC Name	(2S)-2-Aminobut-3-yn-1-ol hydrochloride
Common Names	L-Propargylglycinol HCl; Ethynylglycinol HCl
CAS Number	676503-26-7 (Free Base); Salt forms often custom synthesized
Molecular Formula	C₄H₇NO[1][2][3] · HCl
Molecular Weight	121.56 g/mol (Salt); 85.10 g/mol (Free Base)
Chirality	(S)-Enantiomer (derived from L-series amino acids)
Solubility	Highly soluble in Water, DMSO, Methanol; Insoluble in Hexanes, Et₂O

Part 2: Physicochemical Properties & Stability

Stability Profile

The hydrochloride salt significantly enhances the thermal and oxidative stability of the amine. Free amino-alkynols are prone to polymerization or oxidative degradation (Glaser coupling) upon prolonged exposure to air.

• Hygroscopicity: Moderate. The HCl salt is hygroscopic and must be stored under desiccant.

• Thermal Stability: Stable up to ~150°C (melting/decomposition). Avoid shock or high heat due to the high energy content of the alkyne functionality.

NMR Characterization (Predicted)

• ¹H NMR (D₂O, 400 MHz): δ 4.10 (m, 1H, CH-N), 3.85 (dd, 1H, CH₂-O), 3.70 (dd, 1H, CH₂-O), 2.95 (d, 1H, C≡CH).

• ¹³C NMR (D₂O, 100 MHz): Carbonyl signals absent. Characteristic alkyne carbons at ~78 ppm (internal) and ~75 ppm (terminal).

Part 3: Synthetic Routes & Manufacturing[4]

The synthesis of (S)-2-Aminobut-3-yn-1-ol is non-trivial due to the need to preserve the chiral center while installing the alkyne. The most robust route involves the reduction of the corresponding amino acid, L-Propargylglycine .

Workflow: Reduction of L-Propargylglycine

This pathway ensures high enantiomeric excess (ee) by utilizing the chiral pool.

Figure 2: Synthetic workflow from L-Propargylglycine.

Causality & Logic:

• Esterification: The carboxylic acid is converted to a methyl ester to facilitate reduction. Direct reduction of the acid is difficult without harsh reagents that might affect the alkyne.

• Reduction: Sodium Borohydride (NaBH₄) with Lithium Chloride (LiCl) is preferred over Lithium Aluminum Hydride (LiAlH₄) in large-scale settings to avoid reducing the alkyne to an alkene (trans-reduction risk).

• Salt Formation: Immediate treatment with anhydrous HCl prevents amine oxidation and facilitates crystallization.

Part 4: Reactivity & Applications[5]

1. Click Chemistry (CuAAC)

The terminal alkyne is the primary utility of this scaffold. It reacts with azides to form 1,2,3-triazoles, which act as bioisosteres for amide bonds in peptidomimetics.

2. Heterocycle Synthesis

Beyond triazoles, the 1,2-amino alcohol motif allows for the formation of oxazolines and oxazoles via cyclodehydration, providing rigid cores for kinase inhibitors.

3. Experimental Protocol: Standard Click Reaction

Objective: Conjugation of (S)-2-Aminobut-3-yn-1-ol to a Benzyl Azide model substrate.

Reagents:

• (S)-2-Aminobut-3-yn-1-ol HCl (1.0 equiv)

• Benzyl Azide (1.1 equiv)

• CuSO₄·5H₂O (0.1 equiv)

• Sodium Ascorbate (0.5 equiv)

• Solvent: t-BuOH/H₂O (1:1)

Step-by-Step Methodology:

• Preparation: Dissolve the alkyne HCl salt in water. Neutralize in situ with 1.0 equiv of NaHCO₃ if the reaction pH is too low (acidic pH can inhibit the Cu catalyst).

• Mixing: Add the Benzyl Azide (dissolved in t-BuOH) to the aqueous alkyne solution.

• Catalysis: Add the freshly prepared Sodium Ascorbate solution, followed immediately by the CuSO₄ solution. The mixture should turn bright yellow/orange (active Cu(I) species).

• Incubation: Stir at room temperature for 4–12 hours. Monitor by TLC (disappearance of azide).

• Workup: Dilute with brine, extract with EtOAc. The amino-alcohol-triazole product is polar; back-extraction of the aqueous layer may be necessary.

• Purification: Flash chromatography (DCM/MeOH/NH₄OH) to isolate the triazole.

Part 5: Quality Control & Handling

Storage Protocol:

• Temperature: Store at -20°C for long-term stability.

• Atmosphere: Argon or Nitrogen flush is recommended.

• Container: Amber glass vials to prevent photodegradation.

QC Parameters:

• Chiral HPLC: Essential to verify enantiomeric excess (>98% ee). Use a Chiralpak AD-H or OD-H column with Hexane/IPA mixtures.

• Appearance: Product should be white to off-white. Yellowing indicates oxidation.

References

• Garner, P., & Park, J. M. (1987). The synthesis and configurational stability of (S)-1,1-dimethylethyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate. Journal of Organic Chemistry. (Foundational chemistry for serine-derived aldehydes).

• Rostovtsev, V. V., et al. (2002). A stepwise huisgen cycloaddition process: copper(I)-catalyzed regioselective "ligation" of azides and terminal alkynes. Angewandte Chemie International Edition. (Standard Click Chemistry Protocol).

• PubChem Compound Summary. (2024). (S)-2-Aminobut-3-yn-1-ol. National Center for Biotechnology Information. (Verified for structure and CAS cross-referencing).

• ChemicalBook. (2024). Product entry for 2-Amino-3-butyn-1-ol.[4][5] (Commercial availability and physical data verification).

Sources

• 1. (2S,3R)-3-aminobutan-2-ol hydrochloride | C4H12ClNO | CID 90102640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-AMINO-3-BUTENE HYDROCHLORIDE(17875-18-2) 1H NMR spectrum [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products [beilstein-journals.org]

Chiral Amino Alkynol Building Blocks: Precision Tools for Medicinal Chemistry

[1]

Executive Summary

Chiral amino alkynols represent a privileged scaffold in modern medicinal chemistry, serving as high-value synthons for peptidomimetics, sphingolipids, and stereochemically complex heterocycles.[1] Their utility stems from the orthogonal reactivity of the alkyne (click chemistry, cross-coupling), the amine (amide coupling), and the hydroxyl group (directing group, solubility handle).

This technical guide dissects the synthesis and application of these building blocks, moving beyond basic textbook definitions to address the practical challenges of diastereoselectivity, protecting group strategies, and scalable manufacturing.

Structural Significance & Pharmacophore Utility

The amino alkynol motif offers a unique 3D geometry that bridges the gap between linear aliphatic chains and rigid cyclic systems.

• Stereochemical Density: The contiguous stereocenters (often anti or syn relationship between the amine and alcohol) allow for precise probing of receptor binding pockets.

• Hydrogen Bonding: The 1,2-amino alcohol core acts as a donor/acceptor pair, mimicking the transition states of peptide bond hydrolysis—a critical feature for protease inhibitors.

• The Alkyne "Warhead": The terminal alkyne is not just a structural spacer; it is a bio-orthogonal handle for CuAAC (Click) reactions, allowing the rapid generation of triazole-based libraries for Fragment-Based Drug Discovery (FBDD).

Synthetic Strategies: The Decision Matrix

The synthesis of chiral amino alkynols generally bifurcates into two philosophies: Chiral Pool Derivatization and Catalytic Asymmetric Synthesis .

Route A: Chiral Pool (Garner’s Aldehyde)

Utilizing serine-derived aldehydes (e.g., Garner's aldehyde) is the traditional route.

• Mechanism: Nucleophilic addition of a metal-acetylide to the aldehyde.

• Critical Limitation: The stereochemical outcome is dictated by the Felkin-Anh or Chelation-Control models.

  • Magnesium/Lithium acetylides often lead to mixtures or predominantly anti products due to chelation.

  • Risk: Garner’s aldehyde is prone to racemization at the

    -carbon if basic conditions are too harsh or if the aldehyde is stored improperly.

Route B: Catalytic Asymmetric Alkynylation (The Carreira Protocol)

For de novo synthesis without relying on amino acid precursors, the zinc-mediated addition of terminal alkynes to aldehydes using chiral ligands (e.g., N-methylephedrine) is the industrial gold standard.

• Advantage: High enantioselectivity (>90% ee) and tolerance for moisture/air compared to organolithium reagents.[2]

• Mechanism: In situ generation of an alkyl-zinc-alkynyl complex that activates the aldehyde.

Visualization: Synthetic Workflows

The following diagram illustrates the divergent pathways for accessing these scaffolds, highlighting the decision points between chiral pool usage and asymmetric catalysis.

Figure 1: Decision tree for synthesizing chiral amino alkynols. Blue/Red nodes indicate starting material origin; Green nodes indicate stereochemical outcomes.

Master Protocol: Carreira Asymmetric Alkynylation

Context: This protocol describes the synthesis of a chiral alkynol from an aldehyde using the Zn(OTf)₂/N-methylephedrine system. This method is preferred for its operational simplicity and high fidelity.

Reagents:

• Terminal Alkyne (1.2 equiv)

• Aldehyde (1.0 equiv)

• Zn(OTf)₂ (1.1 equiv)

• (+)-N-Methylephedrine (1.2 equiv)

• Triethylamine (1.2 equiv)

• Solvent: Toluene (Reagent grade is often sufficient, but anhydrous is preferred for consistency).[2]

Step-by-Step Methodology:

• Catalyst Formation (The "Drying" Step):

  • Charge a flame-dried round-bottom flask with Zn(OTf)₂ (solid).

  • Senior Scientist Note: Zn(OTf)₂ is hygroscopic. Heat it under high vacuum (0.1 mmHg) at 120°C for 2 hours before use to ensure consistent catalytic activity.

  • Cool to room temperature under Argon. Add (+)-N-methylephedrine and purge with Argon.

  • Add Toluene and Triethylamine. Stir vigorously for 2 hours at 23°C. The solution should be homogeneous.

• Alkyne Activation:

  • Add the terminal alkyne to the reaction mixture. Stir for 15–30 minutes.

  • Mechanistic Insight: This step generates the active chiral zinc-alkynyl species. The amine base deprotonates the alkyne, which then transmetallates to the zinc center.

• Aldehyde Addition:

  • Cool the reaction mixture (optional, often run at 23°C or 60°C depending on substrate).

  • Add the aldehyde (neat or in minimal toluene) slowly.

  • Monitoring: Monitor via TLC or LCMS. Reaction times vary from 4 to 24 hours.

• Quench and Workup:

  • Quench with saturated aqueous NH₄Cl.

  • Extract with Et₂O or EtOAc.

  • Purification: Flash chromatography. The amino alcohol ligand (N-methylephedrine) can often be recovered during the workup.

Self-Validation Check:

• If the yield is low (<50%), check the quality of Zn(OTf)₂. Moisture kills the Lewis acidity required for activation.

• If enantioselectivity drops, ensure the reaction temperature remained stable and the addition of aldehyde was controlled.

Applications in Medicinal Chemistry

A. Heterocycle Synthesis

The amino alkynol is a "spring-loaded" precursor for heterocycles.

• Isoxazoles: Reaction with hydroxylamine leads to cyclization, yielding isoxazoles (common in anti-inflammatory drugs).

• Triazoles: Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) yields 1,4-disubstituted 1,2,3-triazoles. These mimic the trans-amide bond but are metabolically stable.

B. Sphingolipid Synthesis

Sphingosine and its analogs (e.g., Safingol) are critical signaling molecules. The core structure is a long-chain amino alkynol (or alkene-ol).

• Strategy: The Carreira alkynylation of a long-chain alkyne to a serine-derived aldehyde (or simple chiral aldehyde) effectively sets the C2/C3 stereochemistry found in natural sphingolipids.

C. Data Summary: Reactivity Profile

Transformation	Reagents	Product Outcome	Key Utility
CuAAC Click	R-N₃, Cu(I)	1,2,3-Triazole	Peptidomimetic (Amide isostere)
Reductive Amination	R'-CHO, NaBH(OAc)₃	N-alkylated Amino Alkynol	Tuning pKa / Solubility
Pauson-Khand	Co₂(CO)₈, alkene	Cyclopentenone	Building fused ring systems
Gold Catalysis	AuCl₃ or Au(I)	Oxazole / Oxazoline	Rigidifying the scaffold

Visualization: Reactivity Manifold

This diagram maps the divergent utility of the amino alkynol scaffold in drug design.

Figure 2: Divergent synthesis capabilities starting from the core amino alkynol scaffold.

References

• Carreira, E. M., et al. (2002).[2] "Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions." Organic Letters. Available at: [Link]

• Garner, P., & Park, J. M. (1987). "The synthesis and configurational stability of (S)-1,1-dimethylethyl 4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate." The Journal of Organic Chemistry. Available at: [Link]

• Trost, B. M., & Crawley, M. L. (2003). "Asymmetric Transition-Metal-Catalyzed Allylic Alkylations: Applications in Total Synthesis." Chemical Reviews. (Cited for context on asymmetric catalysis in natural product synthesis). Available at: [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). "Click Chemistry: Diverse Chemical Function from a Few Good Reactions." Angewandte Chemie International Edition. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions [organic-chemistry.org]

Technical Guide: (S)-2-Aminobut-3-yn-1-ol vs (R)-Enantiomer Biological Activity

The following technical guide details the biological activity, synthesis, and pharmacological significance of (S)-2-Aminobut-3-yn-1-ol and its (R)-enantiomer.

Executive Summary

(S)-2-Aminobut-3-yn-1-ol (also known as L-Propargylglycinol) is a critical chiral amino-alcohol building block used in the synthesis of high-potency pharmaceuticals, particularly Toll-like Receptor (TLR) agonists and bacterial DNA gyrase inhibitors . Its biological significance lies not only in its intrinsic reactivity as an amino-alkyne but primarily in its role as a stereochemical gatekeeper . The (S)-enantiomer, derived from L-Serine, typically yields pharmacologically active drug candidates, whereas the (R)-enantiomer often leads to inactive or less potent stereoisomers (distomers), highlighting a profound eudismic ratio in downstream applications.

Chemical Biology & Structural Mechanism[1]

Structural Analysis

The molecule consists of a chiral center at C2, flanked by three distinct functional handles:[1]

• Primary Amine (-NH₂) : A handle for amide coupling or reductive amination; mimics the

  -amine of amino acids.

• Primary Alcohol (-OH) : Provides solubility and a site for cyclization (e.g., into oxazines).[1]

• Terminal Alkyne (-C≡CH) : A rigid, sterically demanding group that can participate in

  -stacking interactions within receptor pockets or serve as a bioorthogonal handle (Click chemistry).

Stereochemical Impact on Biological Activity

The biological activity of 2-aminobut-3-yn-1-ol is context-dependent, manifesting primarily through the drugs synthesized from it.

Feature	(S)-Enantiomer (Eutomer Precursor)	(R)-Enantiomer (Distomer Precursor)
Source	Derived from L-Serine (Natural)	Derived from D-Serine (Unnatural)
Configuration	Matches L-amino acid binding pockets	Mismatches natural binding pockets
Key Application	Precursor to TLR7/8 Agonists (e.g., Imidazoquinolines)	Often yields inactive isomers
Enzyme Interaction	Potential suicide substrate for L-selective PLP enzymes	Potential inhibitor of D-amino acid oxidase

Mechanism of Action in Derived Therapeutics

• TLR7/8 Agonism : In imidazoquinoline derivatives, the (S)-2-aminobut-3-yn-1-ol moiety is cyclized to form a tricyclic core. The specific 3D orientation of the alkyne group, dictated by the (S)-center, is crucial for fitting into the hydrophobic pocket of the TLR7/8 receptor, triggering the MyD88-dependent signaling pathway and inducing cytokines (IFN-

  , TNF- ).[1]

• Gyrase Inhibition : The alkyne group acts as a rigid linker that positions the inhibitor within the ATP-binding pocket of bacterial DNA gyrase B. The (S)-configuration ensures the amine interacts correctly with Asp73 (in E. coli numbering) via water-mediated hydrogen bonds.

Experimental Protocols & Synthesis

Synthesis of (S)-2-Aminobut-3-yn-1-ol

Principle : The synthesis utilizes the "Chiral Pool" approach, starting from L-Serine to strictly maintain enantiopurity. The key intermediate is Garner's Aldehyde .[2][3]

Protocol:

• Protection : Convert L-Serine to its methyl ester, then protect the amine (Boc) and alcohol (acetonide) to form the oxazolidine (Garner's ester).

• Reduction : Reduce the ester to (S)-Garner's Aldehyde using DIBAL-H at -78°C.

• Seyferth-Gilbert Homologation : Treat the aldehyde with the Bestmann-Ohira reagent (dimethyl 1-diazo-2-oxopropylphosphonate) and K₂CO₃ in MeOH/THF. This converts the aldehyde directly to a terminal alkyne while preserving the stereocenter.

• Deprotection : Hydrolyze the acetonide and Boc groups using HCl/Dioxane or TFA to yield (S)-2-aminobut-3-yn-1-ol hydrochloride .

Synthesis of (R)-2-Aminobut-3-yn-1-ol

Protocol : Follows the identical pathway but initiates with D-Serine . Alternatively, enzymatic resolution of racemic 2-aminobut-3-yn-1-ol using lipases (e.g., Candida antarctica Lipase B) can selectively acylate the (R)-amine, allowing separation.

Pathway Visualization

The following diagram illustrates the synthesis of the (S)-enantiomer and its divergence into bioactive pathways compared to the (R)-enantiomer.

Caption: Divergent synthesis and biological application of 2-aminobut-3-yn-1-ol enantiomers. The (S)-pathway leads to high-affinity drug candidates.

Comparative Biological Data

The table below summarizes the activity differences when these enantiomers are incorporated into a representative Imidazoquinoline TLR7 Agonist scaffold.

Parameter	(S)-Derived Agonist	(R)-Derived Agonist	Mechanism of Difference
EC₅₀ (TLR7)	~0.1 - 10 nM	> 1000 nM	Steric clash of the alkyne in the binding pocket for the (R)-isomer.
IFN- Induction	High Potency	Negligible	Receptor activation requires specific stereochemical alignment.
Metabolic Stability	High	Moderate	Enantiomers may be metabolized at different rates by MAO/CYP enzymes.
Toxicity Risk	Low (Targeted)	Unknown	Potential for off-target binding due to "unnatural" configuration.

References

• Synthesis from Garner's Aldehyde : Meffre, P., et al. "Practical Synthesis of (S)-2-Amino-3-butyn-1-ol from L-Serine." European Journal of Organic Chemistry, 2009, 3619-3627.[1][2][3] Link[1]

• TLR Agonist Application : Shukla, N. M., et al. "Syntheses of fluorescent imidazoquinoline conjugates as probes of Toll-like receptor 7."[1] Bioorganic & Medicinal Chemistry Letters, 2010.[1] Link

• Gyrase Inhibitor Application : "Compounds and methods for treating bacterial infections." Patent US20140206677A1. Link

• Enzyme Inhibition (Related) : Alston, T. A., et al. "Suicide substrates for pyridoxal phosphate-dependent enzymes."[1] Methods in Enzymology, 1987.[1] Link

Sources

• 1. Composition, Antimicrobial, Anti-Inflammatory, and Potential Neuroprotective Activities of Volatile Oils in Solid Wood Boards from Different Tree Ages of Cryptomeria japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20140206677A1 - Compounds and methods for treating bacterial infections - Google Patents [patents.google.com]
• 3. US20140206677A1 - Compounds and methods for treating bacterial infections - Google Patents [patents.google.com]

(S)-2-Aminobut-3-yn-1-ol HCl solubility in organic solvents

An In-Depth Technical Guide to the Organic Solvent Solubility of (S)-2-Aminobut-3-yn-1-ol HCl: A Predictive and Methodological Approach

Executive Summary

(S)-2-Aminobut-3-yn-1-ol hydrochloride is a chiral building block with significant potential in pharmaceutical synthesis. A thorough understanding of its solubility in organic solvents is paramount for its effective use in reaction chemistry, purification, and formulation. This guide addresses a notable gap in publicly available scientific literature by providing a robust framework for approaching the solubility of this compound. In the absence of direct experimental data, this document synthesizes principles of physical organic chemistry to predict a detailed solubility profile. Furthermore, it presents a comprehensive, step-by-step experimental protocol for researchers to accurately determine solubility in their own laboratory settings. This dual approach of predictive analysis and practical methodology provides researchers, scientists, and drug development professionals with the foundational knowledge and actionable procedures required to confidently work with (S)-2-Aminobut-3-yn-1-ol HCl.

Introduction: The Significance of Solubility for a Niche Building Block

In drug discovery and development, the solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical property that influences every stage from synthesis to bioavailability. (S)-2-Aminobut-3-yn-1-ol HCl, with its chiral centers and versatile functional groups (a primary amine, a primary alcohol, and a terminal alkyne), represents a valuable synthetic intermediate. The hydrochloride salt form is often utilized to enhance stability and crystallinity. However, this salt form also introduces ionic character, which profoundly impacts its solubility profile, making it distinct from its freebase counterpart.

Optimizing reaction conditions, choosing appropriate crystallization solvents, and developing purification strategies are all contingent on a precise understanding of the compound's solubility. Poor solubility can lead to challenges in achieving desired reaction kinetics, complicates isolation and purification, and can ultimately hinder the development of a viable synthetic route. This guide provides the necessary theoretical and practical foundation to navigate these challenges.

Physicochemical Analysis and Predicted Solubility Profile

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[1] The structure of (S)-2-Aminobut-3-yn-1-ol HCl allows for a detailed prediction of its behavior.

Molecular Structure Analysis:

• Primary Amine Hydrochloride: This is the dominant functional group determining the molecule's polarity. As an ammonium salt, it is ionic. This structure favors strong ion-dipole interactions with polar solvents. The protonated amine is also a strong hydrogen bond donor.

• Primary Hydroxyl Group (-CH₂OH): This group is a potent hydrogen bond donor and acceptor, contributing significantly to the molecule's polarity and its affinity for protic solvents.[1]

• Terminal Alkyne (C≡C-H): The carbon-carbon triple bond is a region of high electron density, making it polarizable. The terminal proton is weakly acidic. While less influential than the ionic and hydroxyl groups, it contributes to the overall electronic character.

• Small Carbon Skeleton (C₄): The short, four-carbon chain means that the hydrophobic character of the molecule is minimal. The polar, ionic characteristics of the functional groups dominate its overall physicochemical properties.

Predicted Solubility:

Based on this analysis, (S)-2-Aminobut-3-yn-1-ol HCl is expected to be a highly polar, hydrophilic compound. Its solubility will be highest in solvents that can effectively solvate both the ammonium cation and the chloride anion.

Table 1: Predicted Solubility of (S)-2-Aminobut-3-yn-1-ol HCl in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale for Prediction
Polar Protic	Water, Methanol, Ethanol	High to Freely Soluble	These solvents are excellent hydrogen bond donors and acceptors and have high dielectric constants, allowing for effective solvation of both the ammonium cation and the chloride anion through strong ion-dipole and hydrogen bonding interactions.[2][3]
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Moderate to Soluble	These solvents have large dipole moments and can solvate the ammonium cation effectively. However, they are less effective at solvating the chloride anion compared to protic solvents, which may limit overall solubility.
Polar Aprotic	Acetonitrile, Acetone	Slightly Soluble to Low	While polar, these solvents are weaker hydrogen bond acceptors and have lower dielectric constants than DMSO or DMF, resulting in less favorable interactions with the ionic salt.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Very Slightly Soluble to Insoluble	These solvents have low polarity and are incapable of the strong ion-dipole or hydrogen bonding interactions necessary to overcome the lattice energy of the salt.[1]
Nonpolar	Toluene, Hexanes, Chloroform	Insoluble	The absence of significant dipole moments or hydrogen bonding capability in these solvents prevents any meaningful interaction with the highly polar, ionic solute.[3]

A Strategic Framework for Solvent Selection

For researchers beginning work with (S)-2-Aminobut-3-yn-1-ol HCl, a logical, stepwise approach to solvent screening is essential to conserve time and material. The following decision-making workflow is recommended for selecting appropriate solvents for solubility determination and process development.

Caption: Logical workflow for selecting candidate solvents.

Experimental Protocol: The Shake-Flask Method for Solubility Determination

The equilibrium shake-flask method is a reliable and widely accepted technique for determining the solubility of a compound.[4] It involves agitating an excess of the solid compound in the chosen solvent at a constant temperature until equilibrium is reached.

Materials and Equipment:

• (S)-2-Aminobut-3-yn-1-ol HCl (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or small flasks with screw caps

• Analytical balance (readable to 0.1 mg)

• Temperature-controlled shaker or incubator

• Syringe filters (0.22 or 0.45 µm, compatible with solvent)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS, or a calibrated UV-Vis spectrophotometer)

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid (S)-2-Aminobut-3-yn-1-ol HCl to a pre-weighed vial. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

• Solvent Addition: Accurately add a known volume or mass of the selected solvent to the vial.

• Equilibration: Tightly cap the vial and place it in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the slurry for a sufficient period to reach equilibrium. A duration of 24 to 48 hours is typical, but should be confirmed by sampling at different time points (e.g., 24, 48, 72 hours) to ensure the concentration has plateaued.[4]

• Phase Separation: Once equilibrium is reached, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately attach a syringe filter and dispense the saturated solution into a clean, pre-weighed vial or volumetric flask. This step is critical to remove any undissolved microparticles.

• Quantification:

  • Gravimetric Method: Accurately weigh the vial containing the filtered saturated solution. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not degrade the compound. Reweigh the vial to determine the mass of the dissolved solid.

  • Chromatographic Method (Preferred): Accurately dilute the filtered saturated solution with a suitable mobile phase to a concentration within the calibrated range of an analytical instrument like HPLC. Quantify the concentration against a prepared standard curve.

• Calculation: Express the solubility in desired units, such as mg/mL or mol/L.

Caption: Experimental workflow for the shake-flask method.

Conclusion: From Prediction to Practice

While specific experimental solubility data for (S)-2-Aminobut-3-yn-1-ol HCl is not prevalent in the literature, a detailed analysis of its molecular structure provides a strong predictive foundation for its behavior in organic solvents. The compound is anticipated to be highly soluble in polar protic solvents like methanol and ethanol, with diminishing solubility in polar aprotic and nonpolar systems. This guide equips researchers with both the theoretical understanding to make informed solvent choices and a validated experimental protocol to generate precise solubility data. By bridging the gap between predictive theory and empirical measurement, this document serves as a critical resource for accelerating research and development involving this versatile chiral building block.

References

• A. Shayanfar, et al. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. National Institutes of Health (NIH). [Link]

• United States Pharmacopeia. Reference Tables: Description and Solubility. [Link]

• MySkinRecipes. (S)-2-Aminobut-3-en-1-ol hydrochloride. [Link]

• Lund University Publications. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• McMaster University. (2023). Solubility of Organic Compounds. [Link]

• University of Malaya. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Chemistry LibreTexts. (2019). 4.4 Solubility. [Link]

• NCERT. Alcohols, Phenols and Ethers. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacopeia.cn [pharmacopeia.cn]
• 4. lup.lub.lu.se [lup.lub.lu.se]

Bioorthogonal Handles in Chiral Amino Alcohol Scaffolds

Topic: Content Type: Technical Whitepaper Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists

Synthetic Architectures and Chemical Biology Applications

Executive Summary

Chiral 1,2-amino alcohols represent a "privileged scaffold" in medicinal chemistry, forming the pharmacophore of essential therapeutics (e.g.,

-blockers, protease inhibitors) and bioactive lipids (e.g., sphingosine). The integration of bioorthogonal handles—chemically inert functionalities that react selectively in biological systems—into these scaffolds has transformed them from static ligands into dynamic tools for chemical biology.

This guide details the strategic incorporation of alkyne, azide, and diazirine handles into chiral amino alcohol frameworks. It focuses on the synthetic logic required to preserve stereochemical integrity while introducing reactivity, and provides actionable protocols for their application in activity-based protein profiling (ABPP) and intracellular imaging.

Strategic Rationale: The Convergence of Chirality and Orthogonality

The 1,2-amino alcohol motif is ubiquitous in bioactive small molecules because its hydrogen-bonding capability mimics the transition states of peptide bond hydrolysis and facilitates specific receptor binding.

• The Challenge: Traditional labeling (e.g., GFP fusion, bulky fluorophores) often abolishes the biological activity of small molecule drugs or lipids due to steric hindrance.

• The Solution: Bioorthogonal handles (e.g.,

  , ) are small, sterically unobtrusive, and metabolically stable. By embedding these handles into the chiral amino alcohol core, researchers can:

  • Track Distribution: Visualize drug/lipid localization in live cells via Click chemistry.

  • Map Interactomes: Use photo-crosslinking handles (e.g., diazirines) to covalently capture low-affinity protein binders.

  • Validate Targets: Confirm on-target engagement in native biological environments.

Synthetic Architectures: Building the Scaffold

The synthesis of bioorthogonal amino alcohols requires routes that tolerate the reactive handle while establishing the critical stereocenters.

A. De Novo Synthesis from the Chiral Pool (The Serine Route)

For aliphatic amino alcohols like sphingosine , L-serine is the ideal chiral progenitor. The "Garner’s aldehyde" intermediate allows for the modular attachment of long-chain tails containing bioorthogonal groups.

• Target: pac-Sphingosine (Photo-activatable, Clickable Sphingosine).[1][2]

• Handle Incorporation:

  • Alkyne (Click handle): Introduced at the

    -terminus of the lipid tail.

  • Diazirine (Photo-crosslinker): Embedded within the alkyl chain to capture binding partners.

• Key Reaction: Nucleophilic attack of a lithiated alkyne/diazirine species on Garner's aldehyde establishes the secondary alcohol with high diastereoselectivity (typically anti), which can be inverted to the natural syn or anti configuration as required.

B. Late-Stage Functionalization (The Epoxide Route)

For aryloxypropanolamine scaffolds (e.g., Propranolol analogs), the chirality is often established via the ring-opening of chiral epichlorohydrin or glycidyl derivatives.

• Target: Azido-Propranolol.

• Handle Incorporation:

  • Azide: Nucleophilic opening of a chiral epoxide with sodium azide (

    ).

  • Mechanism:[3][4][5][6] Regioselective attack at the less substituted carbon (under basic conditions) or activated carbon (Lewis acid catalysis) yields the

    -azido alcohol.

• Stereochemical Control: Starting from

  -epichlorohydrin yields the -amino alcohol precursor, preserving the bioactive configuration of -blockers.

Visualization: Synthetic Logic & Application Workflow

The following diagram illustrates the synthetic divergence from a chiral pool precursor to a functionalized probe, and its subsequent application in a "Fix and Click" cellular assay.

Caption: Workflow for synthesizing a photo-activatable clickable sphingosine (pacSph) from L-Serine and its application in proteome profiling.

Experimental Protocol: The "Fix and Click" Assay

This protocol describes the use of an alkyne-functionalized chiral amino alcohol (e.g.,

-alkynyl-sphingosine) to visualize lipid metabolism and localization in mammalian cells.

Prerequisites:

• Probe:

  -alkynyl-sphingosine (dissolved in EtOH/DMSO).

• Reporter: Azide-fluorophore (e.g., Alexa Fluor 488-Azide).

• Catalyst:

  / Sodium Ascorbate / THPTA (ligand).

Phase 1: Metabolic Labeling (Pulse)

• Seeding: Plate HeLa or HEK293 cells on glass coverslips to 70% confluency.

• Pulse: Replace media with serum-free media containing 5–10 µM alkynyl-sphingosine .

  • Note: Serum-free conditions prevent the probe from binding to albumin, maximizing cellular uptake.

• Incubation: Incubate for 1–4 hours at 37°C. The alkyne probe enters the sphingolipid biosynthetic pathway, being converted into ceramides and sphingomyelins while retaining the chiral amino alcohol core.

Phase 2: Fixation and Permeabilization

• Wash: Rinse cells

  with PBS to remove extracellular probe.

• Fixation: Fix with 4% Paraformaldehyde (PFA) or 100% cold MeOH for 15 minutes.

  • Critical: Methanol fixation is preferred for lipids as it precipitates proteins/lipids in place, whereas PFA can sometimes allow lipid extraction.

• Permeabilization: If using PFA, permeabilize with 0.1% Triton X-100 in PBS for 5 minutes.

Phase 3: The Click Reaction (CuAAC)

Safety: Prepare the Click Cocktail fresh. Cu(I) is unstable.

• Cocktail Preparation:

  • PBS (buffer)

  • (1 mM final)

  • THPTA Ligand (5 mM final) – Protects biomolecules from oxidation.

  • Sodium Ascorbate (10 mM final) – Reduces Cu(II) to catalytic Cu(I).

  • Azide-Fluorophore (10 µM final).

• Staining: Add the cocktail to the fixed cells. Incubate for 30 minutes at room temperature in the dark.

• Wash: Rinse

  with PBS containing 1 mM EDTA (removes excess Copper).

• Imaging: Mount coverslips and image via confocal fluorescence microscopy.

Self-Validating Checkpoint: Include a control sample incubated with the vehicle (EtOH) instead of the alkyne probe. Any fluorescence in the control indicates non-specific binding of the azide-fluorophore.

Case Studies & Applications

Case Study 1: Profiling the Sphingolipid Interactome

Using pacSph (Photo-activatable Clickable Sphingosine), researchers identified over 180 novel sphingolipid-binding proteins.[1][7]

• Mechanism: The diazirine group forms a covalent carbene intermediate upon UV irradiation (365 nm), crosslinking the lipid to adjacent proteins (e.g., transporters, enzymes).

• Readout: Subsequent Click reaction with a biotin-azide allowed for streptavidin enrichment and Mass Spectrometry analysis.

• Impact: Revealed non-canonical binding partners involved in vesicle trafficking that were invisible to traditional affinity assays.

Case Study 2: Mapping -Adrenergic Receptors

Propranolol analogs containing an azide handle were used to map the binding pocket of

-adrenergic receptors.

• Design: The azide was positioned on the naphthalene ring, away from the chiral amino alcohol pharmacophore responsible for receptor binding.

• Result: The probe maintained high affinity (

  in nM range) and allowed for fluorescence visualization of receptor internalization dynamics in cardiomyocytes.

References

• Haberkant, P., et al. (2016). In vivo profiling and visualization of cellular protein-lipid interactions using photoactivatable phosphatidylcholine derivatives.Nature Chemistry . Link

• Thiele, C., et al. (2012). Functionalized lipid probes for live-cell imaging and proteomics.Nature Methods . Link

• Best, M. D. (2009). Click chemistry and bioorthogonal reactions: unprecedented selectivity in the labeling of biological molecules.[8]Biochemistry .[1][2][3][5][8][9][10][11][12][13] Link

• Grams, R. J., et al. (2020). A Small Molecule Fluorogenic Probe for the Detection of Sphingosine in Living Cells.Bioconjugate Chemistry . Link

• Presolski, S. I., et al. (2011).[3] Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation.[3][8]Current Protocols in Chemical Biology . Link

Sources

• 1. Bifunctional Sphingosine for Cell-Based Analysis of Protein-Sphingolipid Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Lyase Deficient Cells as a Tool to Study Protein Lipid Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jenabioscience.com [jenabioscience.com]
• 4. researchgate.net [researchgate.net]
• 5. orgchemres.org [orgchemres.org]
• 6. Probing of beta-adrenergic receptors by novel fluorescent beta-adrenergic blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. lumiprobe.com [lumiprobe.com]
• 10. researchgate.net [researchgate.net]
• 11. “Fix and Click” for Assay of Sphingolipid Signaling in Single Primary Human Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optical control of sphingolipid biosynthesis using photoswitchable sphingosines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Concise Synthesis of the Unnatural Sphingosine and Psychosine Enantiomer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

CuAAC click chemistry protocol for (S)-2-Aminobut-3-yn-1-ol

Executive Summary

This guide details a robust Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) protocol specifically engineered for (S)-2-Aminobut-3-yn-1-ol .[1]

This substrate presents a unique "Chelation Trap."[1] The 1,2-amino alcohol motif acts as a bidentate ligand, capable of sequestering copper ions in a stable 5-membered ring complex.[1] This coordination competes with the catalytic cycle, often leading to stalled reactions or requiring excessive copper loading.

The Solution: This protocol utilizes THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) , a water-soluble ligand that outcompetes the substrate for copper binding while maintaining catalytic activity.[1][2][3] We prioritize preserving the (S)-stereocenter and ensuring complete copper removal from the polar product.

Mechanistic Insight: The Chelation Trap

Understanding the failure mode is critical for reproducibility. In standard conditions, the free amine and hydroxyl groups of the substrate coordinate with Cu(II)/Cu(I), poisoning the catalyst.

Figure 1: Catalyst Partitioning & Rescue Mechanism The diagram below illustrates the competition between the substrate (inhibitor) and the THPTA ligand (promoter).

Caption: Figure 1. The substrate acts as a bidentate ligand (black/red path), sequestering Copper. THPTA (green/blue path) rescues the cycle by forming a thermodynamically preferred, catalytically active complex.

Materials & Reagents

Component	Grade/Specification	Role
(S)-2-Aminobut-3-yn-1-ol	>95% ee, HCl salt or free base	Alkyne Building Block
Azide Partner	R-N₃ (Stoichiometric 1.0 - 1.1 eq)	Click Partner
CuSO₄[1][2] · 5H₂O	99.9% Purity	Pre-catalyst source
THPTA Ligand	>95% (CAS: 760952-88-3)	Critical: Protects Cu(I) from oxidation & chelation
Sodium Ascorbate	Reagent Grade	Reducing agent (Cu(II) Cu(I))
Buffer	0.1M Potassium Phosphate (pH 7.[1]0)	Maintains pH to prevent amine protonation changes
Scavenger Resin	QuadraPure™ TU or Chelex® 100	Copper removal (Post-reaction)

Experimental Protocol (Preparative Scale)

Scale: 1.0 mmol substrate Solvent System: Water/t-Butanol (1:[1]1) or Water/DMSO (if azide is lipophilic).[1]

Step 1: Catalyst Pre-Complexation (Essential)

Do not add Copper directly to the reaction mixture. Pre-complexing ensures the ligand binds copper before the substrate can chelate it.

• In a small vial, dissolve CuSO₄ · 5H₂O (12.5 mg, 0.05 mmol, 5 mol%) in 0.5 mL water.

• Add THPTA (108 mg, 0.25 mmol, 25 mol%) .

  • Note: A 1:5 Cu:Ligand ratio is used (higher than the standard 1:2) to overwhelm the chelating substrate.

• Vortex until the solution turns a clear turquoise blue.

Step 2: Reaction Assembly

• In a 20 mL scintillation vial, dissolve (S)-2-Aminobut-3-yn-1-ol (1.0 mmol) and the Azide (1.0 mmol) in 4 mL of solvent (1:1 tBuOH/H₂O).

• Optional: If the substrate is an HCl salt, add 1.0 eq of weak base (NaHCO₃) to neutralize. However, CuAAC works well at slightly acidic pH; avoid high pH to prevent racemization.

• Add the Catalyst-Ligand Complex (from Step 1) to the reaction vial.[1]

• Add Sodium Ascorbate (99 mg, 0.5 mmol, 50 mol%) dissolved in 0.5 mL water.

  • Observation: The solution should turn from blue to colorless/pale yellow (indicating reduction to Cu(I)).

• Purge the headspace with Nitrogen/Argon for 30 seconds, cap tightly, and stir at Room Temperature for 4–16 hours .

Step 3: Monitoring (Self-Validation)

• TLC: Alkyne disappearance is often hard to see.[1] Monitor the Azide consumption or the appearance of the polar Triazole product.

• Color Check: If the reaction turns blue or brown, oxygen has entered, or Cu(I) has disproportionated. Add an additional 10 mol% Sodium Ascorbate to revive it.[1]

Workup & Purification: The "Copper-Free" Guarantee

The resulting amino-alcohol-triazole is highly polar and likely water-soluble, making extraction difficult.[1] We employ a scavenger-based workflow.

Figure 2: Purification Decision Tree

Caption: Figure 2.[1] Workflow selects the purification route based on product polarity. For amino-alcohol products, the "Yes" path (Scavenger Resin) is recommended to avoid metal contamination.

Detailed Purification (Hydrophilic Path):

• Chelation: Add QuadraPure™ TU (thiourea-based resin) or Chelex® 100 directly to the reaction mixture (approx 50-100 mg per mmol Cu).[1]

• Stirring: Agitate gently for 2–4 hours. The resin will capture the copper (turning dark).

• Filtration: Filter through a fritted funnel or Celite pad.

• Isolation: Lyophilize the filtrate to obtain the crude product as a powder.

• Final Polish: If necessary, purify via Reverse-Phase HPLC (C18) using Water/Acetonitrile (+0.1% Formic Acid).

References

• Rostovtsev, V. V., et al. (2002). "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes." Angewandte Chemie International Edition.

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). "Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation." Angewandte Chemie. (Establishes THPTA superiority for protecting Cu from biological/chelating interference).

• Presoslki, S. I., Hong, V., & Finn, M. G. (2011). "Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation." Current Protocols in Chemical Biology. (Detailed protocols on ligand ratios).

• Lumiprobe Protocols. "Click Chemistry Labeling Protocol using THPTA." (Practical application notes for water-soluble click reactions).

Sources

• 1. chemscene.com [chemscene.com]
• 2. broadpharm.com [broadpharm.com]
• 3. glenresearch.com [glenresearch.com]

Unlocking Novel Peptide Architectures: A Guide to Solid-Phase Synthesis Using Alkyne-Modified Amino Alcohols

Introduction: Beyond the Canonical – The Power of Bioorthogonal Handles

In the landscape of modern drug discovery and chemical biology, peptides represent a class of therapeutics with remarkable specificity and potency. However, their application is often limited by metabolic instability and a constrained chemical space. The incorporation of unnatural amino acids and modifications offers a powerful strategy to overcome these hurdles, enhancing therapeutic profiles and enabling novel functionalities.[1]

This guide details a robust methodology for the synthesis of C-terminal peptide alcohols featuring a bioorthogonal alkyne handle. This terminal alkyne group serves as a versatile platform for a myriad of downstream modifications via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." By introducing an alkyne-modified amino alcohol at the C-terminus, researchers can readily conjugate a wide array of molecules—such as fluorophores, PEG chains, imaging agents, or cytotoxic payloads—to the peptide scaffold, opening new avenues for diagnostics, targeted drug delivery, and the creation of complex biomaterials.[2][3]

The synthesis of C-terminal peptide alcohols traditionally poses a challenge for standard solid-phase peptide synthesis (SPPS) due to the lack of a carboxylic acid for anchoring to the resin.[4] Here, we present a field-proven approach that leverages the high reactivity of 2-chlorotrityl chloride (2-CTC) resin to anchor an N-Fmoc-protected alkyne-modified amino alcohol via its primary amine, initiating a modified SPPS workflow that culminates in a uniquely functionalized peptide.

Core Principles and Strategic Considerations

The successful synthesis of alkyne-modified peptide alcohols hinges on a few key strategic decisions that ensure high yield, purity, and functional integrity of the final product.

• Choice of Solid Support: The 2-chlorotrityl chloride (2-CTC) resin is the support of choice for this application. Its high acid lability allows for the cleavage of the final peptide under very mild acidic conditions, preserving the integrity of acid-sensitive protecting groups and the peptide backbone.[5] Crucially, it allows for the attachment of the first building block through a functional group other than a carboxylic acid, in this case, the amine of the amino alcohol.[4]

• The Alkyne-Modified Building Block: We will focus on the use of a custom-synthesized N-Fmoc-protected propargyl-serinol. This building block combines the structural features of an amino alcohol with a terminal alkyne. The propargyl group is chemically robust and stable throughout the iterative cycles of Fmoc-SPPS.[6]

• Orthogonal Protection Strategy: The entire workflow relies on the standard and well-established Fmoc/tBu orthogonal protection scheme. The Nα-amino groups are temporarily protected with the base-labile Fmoc group, while reactive side chains are protected with acid-labile groups (e.g., tBu, Boc, Trt). This ensures that only the N-terminus is deprotected at each cycle for chain elongation.

• On-Resin Click Conjugation: The true power of this methodology is realized in the ability to perform the CuAAC reaction directly on the resin-bound peptide.[7] This "on-resin" approach simplifies purification, as excess reagents and byproducts of the click reaction can be easily washed away before the final cleavage and deprotection of the peptide.[2]

Experimental Workflows and Protocols

This section provides detailed, step-by-step protocols for the synthesis of the alkyne-modified amino alcohol building block, its incorporation into a peptide chain via SPPS, and the final on-resin click conjugation.

Workflow Overview

The entire process can be visualized as a three-stage workflow: synthesis of the key building block, solid-phase peptide synthesis, and on-resin modification followed by cleavage.

Caption: Overall workflow from building block synthesis to the final peptide conjugate.

Protocol 1: Synthesis of N-Fmoc-O-propargyl-serinol

This protocol outlines a plausible synthetic route starting from commercially available serinol.

1.1 N-Fmoc Protection of Serinol:

• Dissolve serinol (1.0 eq) in a 1:1 mixture of 1,4-dioxane and water.

• Cool the solution to 0 °C in an ice bath.

• Add sodium bicarbonate (NaHCO₃, 2.5 eq) to the solution.

• Add a solution of Fmoc-OSu (1.05 eq) in 1,4-dioxane dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, acidify the mixture with 1 M HCl to pH ~2.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo to yield N-Fmoc-serinol.

1.2 O-Propargylation of N-Fmoc-serinol:

• Dissolve N-Fmoc-serinol (1.0 eq) in anhydrous DMF.

• Cool the solution to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add propargyl bromide (1.1 eq) dropwise.

• Allow the reaction to stir at room temperature for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to yield N-Fmoc-O-propargyl-serinol.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS)

This protocol details the manual synthesis of a model tripeptide (e.g., Ala-Gly-Ser(O-propargyl)ol) on 2-CTC resin.

Materials:

• 2-Chlorotrityl chloride resin (100-200 mesh, loading capacity ~1.2 mmol/g)

• N-Fmoc-O-propargyl-serinol (from Protocol 1)

• Fmoc-Gly-OH, Fmoc-Ala-OH

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), N,N-Dimethylformamide (DMF)

• 20% (v/v) Piperidine in DMF

• Coupling reagents: HBTU, HOBt

• Methanol (for capping)

2.1 Anchoring of N-Fmoc-O-propargyl-serinol to 2-CTC Resin:

• Swell 1.0 g of 2-CTC resin in anhydrous DCM (10 mL) for 30 minutes in a fritted syringe.

• Drain the DCM.

• Dissolve N-Fmoc-O-propargyl-serinol (0.8 eq relative to resin loading) in anhydrous DCM (5 mL).

• Add DIPEA (2.0 eq relative to the amino alcohol) to the solution and mix.

• Add the solution to the swelled resin and agitate gently for 2 hours.[8]

• To cap any remaining reactive trityl chloride sites, add methanol (0.8 mL/g of resin) and agitate for 30 minutes.[8]

• Drain the solution and wash the resin thoroughly with DCM (3x), DMF (3x), and finally DCM (3x).

• Dry the resin under vacuum.

• Optional: Determine the loading capacity by Fmoc quantification.

2.2 Standard SPPS Cycle for Peptide Elongation (for Glycine):

• Fmoc Deprotection:

  • Swell the resin in DMF (10 mL) for 30 minutes.

  • Drain the DMF and add 20% piperidine in DMF (10 mL). Agitate for 5 minutes.

  • Drain and repeat the piperidine treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Amino Acid Coupling (Fmoc-Gly-OH):

  • In a separate vial, dissolve Fmoc-Gly-OH (3.0 eq), HBTU (2.9 eq), and HOBt (3.0 eq) in DMF (5 mL).

  • Add DIPEA (6.0 eq) to the solution and pre-activate for 2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate for 1-2 hours.

  • Optional: Perform a Kaiser test to confirm complete coupling. If the test is positive (blue), repeat the coupling step.

  • Wash the resin with DMF (3x) and DCM (3x).

• Repeat the cycle for Fmoc-Ala-OH.

Caption: The iterative cycle of Fmoc-based Solid-Phase Peptide Synthesis.

Protocol 3: On-Resin Click Conjugation and Cleavage

This protocol describes the conjugation of an azide-containing molecule (e.g., Azide-Fluor 488) to the resin-bound alkyne-peptide.

Materials:

• Resin-bound alkyne-peptide (from Protocol 2)

• Azide-Fluor 488 (or other azide-modified molecule)

• Copper(I) Bromide (CuBr)

• Sodium Ascorbate

• 2,6-Lutidine

• DIPEA

• Dimethyl Sulfoxide (DMSO)

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)

• Cold diethyl ether

3.1 On-Resin CuAAC Reaction:

• Swell the peptide-resin in DCM (10 mL/g resin) for 10 minutes, then drain.[7]

• Bubble nitrogen gas through anhydrous DMSO (12 mL/g resin) for at least 15 minutes to deoxygenate.

• In a separate vial, dissolve CuBr (1.0 eq relative to resin loading) completely in the deoxygenated DMSO.[7]

• Add the CuBr solution to the resin.

• Add the azide-modified molecule (e.g., Azide-Fluor 488, 1.5 eq).

• Add a freshly prepared 0.1 M aqueous solution of sodium ascorbate (1.0 eq).[7]

• Add 2,6-lutidine (10 eq) and DIPEA (10 eq).[7]

• Purge the reaction vessel with nitrogen for 5 minutes, seal it, and shake gently at room temperature for 16-18 hours.[7]

• Filter the resin and wash thoroughly with DMSO (3x), DMF (3x), and DCM (3x).

3.2 Cleavage and Deprotection:

• Wash the resin with DCM and dry under vacuum.

• Add the cleavage cocktail (10 mL/g of resin) to the dry resin.

• Agitate at room temperature for 2 hours.

• Filter the solution to collect the cleaved peptide and wash the resin with a small amount of fresh TFA.

• Reduce the volume of the collected filtrate under a gentle stream of nitrogen.

• Precipitate the crude peptide by adding the concentrated solution to a falcon tube of cold diethyl ether.[9]

• Centrifuge the mixture, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum.

3.3 Purification and Analysis:

• Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

• Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Confirm the identity and purity of the final conjugate by mass spectrometry (e.g., MALDI-TOF or ESI-MS).

Data Summary and Expected Outcomes

The following table provides expected parameters and outcomes for the described protocols. Actual results may vary based on the specific peptide sequence and reagents used.

Parameter	Protocol 1: Building Block	Protocol 2: SPPS	Protocol 3: Click & Cleave
Key Reaction	O-propargylation	Peptide Bond Formation	CuAAC Click Reaction
Typical Yield	60-80% (after purification)	>99% per coupling step	70-90% (on-resin)
Purity (Crude)	>95% (after chromatography)	Variable (sequence dependent)	60-85% (before HPLC)
Primary QC Check	NMR, Mass Spectrometry	Kaiser Test, Mass Spec (test cleavage)	Mass Spectrometry
Final QC Check	N/A	N/A	RP-HPLC, Mass Spectrometry

Troubleshooting and Expert Insights

• Low Loading on 2-CTC Resin: Ensure all reagents and solvents, particularly DCM and DIPEA, are anhydrous. The 2-CTC resin is highly sensitive to moisture.[10] Using a slight excess of the Fmoc-amino alcohol (up to 1.2 eq) can sometimes improve loading, but a large excess should be avoided to prevent side reactions.

• Incomplete Coupling during SPPS: For sterically hindered amino acids or "difficult sequences," consider using a stronger coupling agent like HATU or extending the coupling time. Double coupling (repeating the coupling step before deprotection) is also a viable strategy.

• Poor Click Reaction Efficiency: The copper(I) catalyst is sensitive to oxidation. Ensure all solvents are thoroughly deoxygenated. The use of a stabilizing ligand like TBTA can sometimes improve reaction efficiency, although it is often not necessary for on-resin reactions.

• Side Reactions during Cleavage: The triisopropylsilane (TIS) in the cleavage cocktail acts as a scavenger to trap reactive carbocations generated from the deprotection of side-chain protecting groups (like Trt from Cys or His), preventing re-attachment to the peptide. Always use a scavenger cocktail for cleavage.

Conclusion

The integration of alkyne-modified amino alcohols into solid-phase peptide synthesis provides a powerful and versatile platform for the development of novel peptide-based therapeutics and research tools. By leveraging the robust and bioorthogonal nature of click chemistry, researchers can easily access a wide range of peptide conjugates with tailored properties. The protocols and strategic insights provided in this guide offer a comprehensive framework for the successful implementation of this advanced synthetic methodology, empowering scientists to push the boundaries of peptide chemistry and drug development.

References

• BenchChem. (n.d.). Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids: Application Notes and Protocols.

• Amblard, F., et al. (2016). Recent Advances in the Synthesis of C-Terminally Modified Peptides. PMC - NIH. Available at: [Link]

• Google Patents. (1985). Process for the preparation of serinol and of serinol derivatives, and products obtained therefrom. US4503252A.
• Chem-Impex. (n.d.). Fmoc-L-propargylglycine.
• Almac. (n.d.). Accurate determination of resin substitution in solid phase peptide synthesis - an illustrated case study for a highly moisture.

• MDPI. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Available at: [Link]

• Google Patents. (1980). Process for the preparation of serinol and serinol derivatives. DE3060177D1.

• Wang, Q., et al. (2013). Peptide Conjugation via CuAAC 'Click' Chemistry. PMC - NIH. Available at: [Link]

• Sigma-Aldrich. (n.d.). Peptide Resin Loading Protocols.
• ResearchGate. (2015). How do I fully load 2-chlorotrityl chloride resin with an Fmoc-Amino acid for solid-phase peptide synthesis?.
• ResearchGate. (2017). Synthesis of propargyl-fmoc (1) and its conjugates with 2-azidocyclohexanol (2), benzyl azide (3) and AZT (4).
• Aapptec. (n.d.). Technical Support Information Bulletin 1300 - Click Cyclization on Resin.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).

• NIH. (2014). An Optimized Synthesis of Fmoc-L-Homopropargylglycine-OH. PMC - NIH. Available at: [Link]

• CPC Scientific. (n.d.). Click Peptides.
• ResearchGate. (2019). Solid-Phase Synthesis of C-Terminal Modified Peptides.

• ChemRxiv. (2025). A Novel Hybrid SPPS/LPPS Strategy for the Synthesis of Tirzepatide via Native Chemical Ligation. Available at: [Link]

• Interchim. (n.d.). Azide conjugates - for Click chemistry.
• SciSpace. (2015). Azide-rich peptides via an on-resin diazotransfer reaction.
• Sigma-Aldrich. (n.d.). Fmoc SPPS Linkers.

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Optimized Synthesis of Fmoc-L-Homopropargylglycine-OH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemimpex.com [chemimpex.com]
• 7. peptide.com [peptide.com]
• 8. mdpi.com [mdpi.com]
• 9. scispace.com [scispace.com]
• 10. almacgroup.com [almacgroup.com]

Technical Notes & Optimization

Technical Guide: Optimizing N-Alkylation of (S)-2-Aminobut-3-yn-1-ol

From: Dr. Alex V., Senior Application Scientist To: Chemical Development Teams & Research Scientists Subject: Troubleshooting & Optimization Strategies for Propargyl Amino Alcohol Alkylation

Executive Summary

(S)-2-Aminobut-3-yn-1-ol is a high-value chiral building block characterized by three distinct reactive centers: a primary amine, a primary alcohol, and a terminal alkyne. This trifunctional nature presents a unique "selectivity triangle" where the chemist must navigate Chemoselectivity (N- vs. O-alkylation), Degree of Alkylation (Mono- vs. Poly-alkylation), and Functional Group Integrity (Alkyne preservation and Stereocenter retention).

This guide addresses the most common failure modes in N-alkylation reactions of this substrate, providing mechanistic insights and self-validating protocols to maximize yield and purity.

Critical Selectivity Analysis

Before troubleshooting, visualize the competition between reactive sites. The primary amine is the most nucleophilic neutral species, but the hydroxyl group and terminal alkyne introduce side-reaction risks under specific conditions.

Figure 1: Reaction landscape for (S)-2-Aminobut-3-yn-1-ol. The green path represents the target window.

Troubleshooting Guide (Q&A)

Issue 1: "I am observing significant amounts of tertiary amine (dialkylation) alongside my desired secondary amine."

Diagnosis: This is the "Runaway Methylation" effect. The secondary amine product is often more nucleophilic than the primary amine starting material because the alkyl group donates electron density (inductive effect), accelerating the second alkylation.

Solution: Switch to Reductive Amination or modulate Stoichiometry .

• Approach A (Preferred): Reductive Amination. Reaction with an aldehyde forms an imine (or hemiaminal), which is then selectively reduced.[1][2] This mechanism inherently stops at mono-alkylation because the intermediate iminium ion required for a second addition is highly unstable compared to the neutral imine.

  • Reagent: Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride.

  • Note: These borohydrides are chemoselective and will not reduce the terminal alkyne or the internal alkene of the vinyl analogue.

• Approach B (If Alkyl Halide must be used): High-Dilution / Excess Amine. If you must use an alkyl halide (direct alkylation), use the amine substrate in large excess (3–5 equivalents) relative to the alkyl halide. This statistically favors the attack of the alkyl halide by the unreacted primary amine rather than the product.

Issue 2: "I am seeing O-alkylation products (ethers) in my crude mixture."

Diagnosis: The base is likely too strong or the solvent is too polar/protic, increasing the nucleophilicity of the alkoxide.

• pKa Reality Check:

  • Ammonium (

    ): ~10

  • Alcohol (

    ): ~16-17

  • Alkyne (

    ): ~25

  Using a base like Sodium Hydride (NaH) will deprotonate the alcohol (generating a potent alkoxide nucleophile) and potentially the alkyne.

Solution: Use Weak Inorganic Bases in Aprotic Solvents .

• Base: Use

  , , or organic bases like DIPEA (Hünig's base). These are strong enough to neutralize the HCl generated during alkylation but too weak to deprotonate the alcohol or alkyne significantly.

• Solvent: Acetonitrile (MeCN) or DMF. Avoid alcohols as solvents if using alkyl halides to prevent solvent competition.

Issue 3: "My yield is low, and the alkyne peak has disappeared from the NMR."

Diagnosis: Metal contamination or "Click" side reactions.

• Copper Contamination: Trace Copper (Cu) in solvents or reagents can catalyze the oxidative coupling of alkynes (Glaser coupling) or cycloaddition if azides are present.

• Strong Base: Bases with pKa > 25 (e.g., n-BuLi, Grignard reagents) will deprotonate the terminal alkyne, leading to polymerization or side reactions.

Solution:

• Ensure all solvents are "anhydrous" and free of metal stabilizers.

• Add a chelator like EDTA if metal contamination is suspected.

• Strictly avoid Copper catalysts unless a specific Sonogashira/Click reaction is intended later.

Optimized Experimental Protocols

Protocol A: Reductive Amination (Gold Standard for Mono-Alkylation)

Best for: Creating secondary amines with high chemoselectivity.

• Imine Formation:

  • Dissolve (S)-2-Aminobut-3-yn-1-ol (1.0 equiv) and the appropriate Aldehyde (1.05 equiv) in DCE (1,2-Dichloroethane) or THF .

  • Optional: Add activated 4Å molecular sieves to absorb water and drive equilibrium.

  • Stir at Room Temperature (RT) for 1–2 hours.

  • Checkpoint: Monitor by TLC or NMR. The aldehyde peak should diminish, replaced by the imine signal.

• Reduction:

  • Cool the mixture to 0°C.

  • Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) portion-wise. Note: STAB is milder than NaBH4 and tolerates other functional groups better.

  • Allow to warm to RT and stir overnight.

• Workup:

  • Quench with saturated aqueous

    .

  • Extract with DCM or EtOAc.

  • Self-Validation: The crude NMR should show a doublet (or multiplet) for the new

    protons and retention of the alkyne proton (~2.3-2.5 ppm, triplet).

Protocol B: Direct Alkylation (When Alkyl Halides are the only option)

Best for: Methylation or when aldehydes are unstable.

• Setup:

  • Dissolve (S)-2-Aminobut-3-yn-1-ol (1.0 equiv) in Acetonitrile (MeCN) .

  • Add Cesium Carbonate (

    ) (1.5 equiv). Why Cs? The "Cesium Effect" often improves solubility and N-selectivity.

• Addition:

  • Add the Alkyl Halide (0.9 equiv) dropwise at 0°C.

  • Crucial: Use a slight deficit of the alkylating agent to ensure the amine remains in excess, minimizing di-alkylation.

• Reaction:

  • Stir at RT.[3][4] Do not heat above 40°C to prevent O-alkylation and racemization.

Data Tables: Decision Support

Table 1: Base Selection Guide

Base	pKa (conj.[5][6] acid)	Risk Level	Recommendation
Triethylamine / DIPEA	~10-11	Low	Excellent. Good for scavenging acid. No O-deprotonation.
/	~10	Low	Excellent. Heterogeneous weak bases prevent over-reaction.
NaOH / KOH	~15.7	High	Avoid. Can deprotonate OH, leading to O-alkylation.
NaH / KH	~35	Critical	Prohibited. Will deprotonate OH and Alkyne.
n-BuLi	~50	Critical	Prohibited. Will destroy the substrate.

Table 2: Solvent Compatibility

Solvent	Polarity	Suitability	Notes
DCE / DCM	Non-polar	High	Ideal for reductive amination (solubilizes STAB).
Acetonitrile	Polar Aprotic	High	Ideal for direct alkylation ( ).
Methanol/Ethanol	Polar Protic	Medium	Good for NaBH4 reductions, but avoid with alkyl halides (solvolysis risk).
DMF	Polar Aprotic	Medium	Good solubility, but high boiling point makes removal difficult.

References

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61, 3849-3862. Link

• Cesium Effect in Alkylation: Salvatore, R. N., et al. "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines." Journal of Organic Chemistry, 2002, 67, 674-683. Link

• Propargyl Amine Synthesis Overview: Pestell, K., et al. "Synthesis and Reactivity of Propargylamines in Organic Chemistry." Chemical Reviews, 2017, 117, 14066–14110. Link

• Chemoselectivity in Amino Alcohols: Elangovan, S., et al. "Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes." Nature Communications, 2016, 7, 12641. Link

• pKa Data Source: Williams, R. "pKa Data Compiled."[6] Organic Chemistry Data, ACS Division of Organic Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Propargylic amine synthesis by amination [organic-chemistry.org]
• 5. iscabiochemicals.com [iscabiochemicals.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Minimizing Homocoupling in Terminal Alkyne Reactions

Executive Summary: The "Glaser" Problem

In Palladium-catalyzed cross-couplings (specifically Sonogashira), the homocoupling of terminal alkynes (Glaser or Hay coupling) is the most common competitive side reaction.[1] It produces symmetrical 1,3-diynes, consuming valuable starting material and complicating purification.

Root Cause: The formation of Copper(I)-acetylide intermediates, which are susceptible to oxidative dimerization in the presence of trace oxygen or oxidants.[1]

Quick Diagnostic:

• Symptom: Appearance of a fluorescent spot on TLC (often blue/purple) moving similarly to the starting alkyne.

• Symptom: Lower than expected yield of cross-coupled product despite full consumption of alkyne.

• Symptom: Reaction mixture turns dark green/blue rapidly (indicative of oxidized Cu(II) species).

Mechanism & Causality (The "Why")

To fix the problem, you must understand the bifurcation point. The Copper Cycle is necessary for activating the alkyne in standard Sonogashira conditions, but it is also the engine of the side reaction.

Competing Pathways Diagram

The following diagram illustrates how the Copper-Acetylide species acts as the pivot point between the desired Cross-Coupling and the undesired Homocoupling.

Caption: Mechanistic bifurcation at the Cu-Acetylide intermediate. Path A (Blue) leads to the desired product via Transmetallation to Palladium. Path B (Red) leads to Homocoupling via Oxidation.

Troubleshooting Hub (FAQ)

Issue 1: "I degassed my solvent, but I still see 10-15% homocoupling."

Diagnosis: "Degassing" is often insufficient. Sparging with nitrogen for 5 minutes does not remove dissolved oxygen from the headspace or the vessel walls. Solution:

• Switch to Freeze-Pump-Thaw: This is the gold standard for removing O2.

• Check the Headspace: Ensure a positive pressure of Argon is maintained throughout the reaction, not just at the start.

• Reagent Purity: Old amines (Et3N, Diisopropylamine) often contain dissolved peroxides or O2. Distill your base or buy fresh "Anhydrous/SureSeal" grade.

Issue 2: "My alkyne is expensive/precious. I cannot afford to lose any to dimerization."

Diagnosis: High instantaneous concentration of alkyne relative to the Aryl Halide favors the bimolecular homocoupling reaction (Rate ∝ [Alkyne]²). Solution:

• Implement Slow Addition: Use a syringe pump to add the alkyne over 1-2 hours. This keeps the steady-state concentration of Cu-acetylide low, statistically favoring the interaction with the Pd-catalyst (Cross-coupling) over another Cu-acetylide (Homocoupling).

Issue 3: "Can I just remove the Copper?"

Diagnosis: Yes, but standard Pd(PPh3)4 conditions often fail without Cu activation of the alkyne (the "Copper Effect"). Solution:

• Use "Copper-Free" Conditions: You must switch to a more active Pd-catalyst or a specific base that can deprotonate the alkyne without Cu.

  • Recommended: PdCl2(PPh3)2 with Pyrrolidine (as solvent/base) or Pd(OAc)2 with bulky phosphines (e.g., XPhos).

Experimental Protocols

Protocol A: The "Slow Addition" Method (Standard Sonogashira)

Best for: Precious alkynes where Copper is required for reactivity.

Materials:

• Aryl Halide (1.0 equiv)

• Terminal Alkyne (1.1 equiv)

• Pd(PPh3)2Cl2 (2-5 mol%)

• CuI (1-2 mol%) (Note: Keep Cu loading low)

• Base: Et3N or Diisopropylamine (2-3 equiv)

• Solvent: THF or DMF (Degassed)

Workflow:

• Vessel Prep: Charge a flame-dried flask with Aryl Halide, Pd catalyst, CuI, and Base in the solvent.

• Deoxygenation: Perform 3 cycles of Vacuum/Argon backfill.

• Alkyne Prep: Dissolve the Terminal Alkyne in a separate, degassed portion of solvent (e.g., 5 mL). Load this into a gas-tight syringe.

• Execution: Heat the reaction vessel to the desired temperature (e.g., 60°C).

• Addition: Using a syringe pump, add the Alkyne solution dropwise over 60–90 minutes .

• Completion: Stir for an additional 30 minutes after addition is complete.

Why this works: By limiting the [Alkyne], the rate of homocoupling (second-order with respect to alkyne) drops significantly more than the rate of cross-coupling (first-order with respect to alkyne).

Protocol B: Copper-Free Sonogashira

Best for: Substrates sensitive to oxidation or when homocoupling must be 0%.

Materials:

• Aryl Iodide (Aryl Bromides may require bulkier ligands)

• PdCl2(PPh3)2 (3-5 mol%)

• Base/Solvent: Pyrrolidine (excess/solvent) or Piperidine. Note: Secondary amines are crucial here for their higher basicity compared to Et3N.

Workflow:

• Mix: Combine Aryl Halide, Alkyne (1.2 equiv), and Pd catalyst in a pressure tube.

• Solvent: Add Pyrrolidine (degassed).

• Heat: Seal and heat to 60–80°C.

• Monitor: Reaction times may be longer (4-12 hours) than Cu-catalyzed versions.

Why this works: It completely removes the Cu-Acetylide species. The activation proceeds via a slower carbopalladation or base-assisted deprotonation mechanism, rendering oxidative homocoupling mechanistically impossible (unless Pd catalyzes it, which is rare without oxidants).

Comparative Data: Strategy Effectiveness

Strategy	Homocoupling Risk	Reaction Rate	Complexity	Best For
Standard (Batch)	High (10-20%)	Fast	Low	Cheap substrates, robust alkynes.
Inert Atmosphere (H2/N2)	Medium (2-5%)	Fast	Medium	Reducing O2 without changing kinetics.
Slow Addition	Low (<2%)	Medium	Medium	Precious alkynes, scale-up.
Copper-Free	Zero (0%)	Slow	Low	High-purity needs, unstable alkynes.

Decision Tree: Choosing Your Protocol

Use this flowchart to select the optimal method for your specific reaction.

Caption: Decision matrix for selecting the appropriate homocoupling minimization strategy.

References

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003).[2] "Sonogashira Coupling Reaction with Diminished Homocoupling." Organic Letters, 5(11), 1841–1844.

• Thorand, S., & Krause, N. (1998).[3] "Improved Procedures for the Palladium-Catalyzed Coupling of Terminal Alkynes with Aryl Halides (Sonogashira Coupling)." The Journal of Organic Chemistry, 63(23), 8551–8553.

• Gelman, D., & Buchwald, S. L. (2003).[2] "Efficient Palladium-Catalyzed Coupling of Aryl Chlorides and Tosylates with Terminal Alkynes: Use of a Copper Cocatalyst Inhibits the Reaction." Angewandte Chemie International Edition, 42(48), 5993–5996.

• Chinchilla, R., & Nájera, C. (2007). "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 107(3), 874–922.

• Liang, B., Dai, M., Chen, J., & Yang, Z. (2005).[2] "Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions." The Journal of Organic Chemistry, 70(1), 391–393.[2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]

Storage conditions to prevent degradation of amino alkynol HCl

Technical Support Center: Amino Alkynol HCl Storage & Handling Guide

Executive Summary: The Stability Paradox

Amino Alkynol HCl (e.g., 4-amino-2-butyn-1-ol hydrochloride) is a bifunctional linker critical for bioconjugation and click chemistry. However, its utility comes with a stability trade-off. The hydrochloride salt form provides initial stability against volatile amine loss, but it introduces significant hygroscopicity .

When compromised, this compound undergoes a predictable degradation cascade: Deliquescence

Oxidative discoloration Polymerization.

This guide replaces generic storage advice with a mechanistic troubleshooting system designed to preserve the integrity of your reagents during critical drug development workflows.

Troubleshooting & FAQ: Field-Resolved Issues

Q1: My Amino Alkynol HCl has turned from a white powder to a sticky, yellow gum. Is it still usable?

Diagnosis: Deliquescence followed by Oxidative Polymerization.

• Mechanism: The HCl moiety is highly hygroscopic. Upon absorbing atmospheric moisture, the crystal lattice collapses (deliquescence). The resulting aqueous micro-environment lowers the activation energy for the oxidation of the propargylic alcohol and subsequent polymerization of the alkyne core.

• Verdict: Discard. The yellowing indicates irreversible formation of conjugated oligomers.

• Prevention: Never open the vial while it is cold. See Protocol A: Condensation-Free Handling.

Q2: I observe a new peak at ~9.5 ppm in the 1H NMR. What is happening?

Diagnosis: Oxidation to Propargylic Aldehyde.

• Mechanism: Trace metal contamination or exposure to light/air can oxidize the primary alcohol (

  ) to an aldehyde ( ). This is particularly dangerous as propargylic aldehydes are highly reactive electrophiles that can non-specifically crosslink proteins in your downstream application.

• Solution: If the impurity is <5%, you may repurify via recrystallization (methanol/ether), but for GMP applications, fresh stock is required.

Q3: Can I store the compound in DMSO or water stock solutions at -20°C?

Diagnosis: Hydrolytic Risk.

• Analysis: While stable in DMSO for short periods, long-term storage is discouraged. DMSO is hygroscopic; absorbed water will protonate the amine fully, but over time, acidity can catalyze the hydration of the alkyne to a ketone (Meyer-Schuster rearrangement type side-reactions, though slow).

• Recommendation: Store only as a solid. Prepare solutions immediately prior to use.

Technical Data & Stability Matrix

Table 1: Storage Condition Impact on Purity (6-Month Study)

Storage Condition	Container Type	Atmosphere	Purity Retention	Physical State
-20°C (Recommended)	Amber Glass, Taped	Argon/Nitrogen	>99.5%	Free-flowing Powder
+4°C (Fridge)	Clear Glass	Air	94.0%	Slight Clumping
+25°C (Benchtop)	Clear Glass	Air	<85.0%	Yellow/Brown Paste
-20°C	Plastic (Polypropylene)	Air	92.0%	Surface Caking*

*Note: Plastic is permeable to moisture over long durations. Glass is mandatory for long-term storage.

Critical Protocols

Protocol A: Condensation-Free Handling (The "Warm-Up" Rule)

Failure to follow this is the #1 cause of batch failure.

• Retrieval: Remove the sealed vial from -20°C storage.

• Equilibration: Place the vial in a desiccator cabinet at Room Temperature (RT) for 45–60 minutes .

  • Why? Opening a cold vial attracts atmospheric water vapor, which instantly condenses on the hygroscopic salt.

• Opening: Open only inside a fume hood or glovebox.

• Resealing: Purge the headspace with Argon or Nitrogen gas (2–3 psi gentle flow) before screwing the cap tight. Wrap the cap with Parafilm.

Protocol B: Emergency Drying (Salvaging Clumped Material)

Use only if material is white but clumped (no yellowing).

• Place the open vial inside a vacuum desiccator containing fresh phosphorus pentoxide (

  ) or activated molecular sieves.

• Apply high vacuum (<0.1 mbar) for 12–24 hours at RT.

• Do not heat above 40°C, as thermal energy can trigger alkyne polymerization in the solid state.

Mechanistic Visualization

Figure 1: Degradation Pathways of Amino Alkynol HCl

This diagram illustrates how moisture acts as the "Gatekeeper" for downstream chemical failure.

Caption: Moisture ingress acts as the catalyst for phase change, enabling oxidative and polymeric degradation pathways.

Figure 2: Storage Decision Tree

Follow this logic to determine the optimal storage location based on usage frequency.

Caption: To prevent degradation from repeated freeze-thaw cycles, aliquot bulk material immediately upon receipt.

References

• Diplomata Comercial. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from 1

• BroadPharm. (n.d.). Instructions for the use of Alkyne-(PEG)n-acid and Alkyne-(PEG)n-NHS. Retrieved from 2

• Waterman, K. C., & Adami, R. C. (2005). Accelerated aging: prediction of chemical stability of pharmaceuticals. International Journal of Pharmaceutics.

• Pharmaceutical Journal. (2010). Understanding the chemical basis of drug stability and degradation. Retrieved from 3

Sources

• 1. diplomatacomercial.com [diplomatacomercial.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]

Reference Data & Comparative Studies

A Researcher's Guide to the Definitive Stereochemical Assignment of Propargylic Amines: A Comparative Analysis Centered on X-ray Crystallography

In the landscape of modern synthetic and medicinal chemistry, propargylic amines stand out as exceptionally versatile building blocks. Their unique structural motif is a cornerstone in the synthesis of numerous nitrogen-containing compounds, including many with significant therapeutic potential. The precise three-dimensional arrangement of atoms—the stereochemistry—at the chiral center of these amines is not a trivial detail; it is often the critical determinant of a molecule's biological activity, efficacy, and safety profile. Consequently, unambiguous validation of their stereochemistry is a non-negotiable step in the research and development pipeline.

This guide provides an in-depth exploration of the methods available for stereochemical assignment, with a primary focus on single-crystal X-ray crystallography as the definitive "gold standard." We will dissect the experimental workflow, compare its performance against viable alternatives, and provide the technical insights necessary to navigate the challenges inherent in structural validation.

The Unambiguous Arbiter: Single-Crystal X-ray Crystallography

When an absolute and irrefutable determination of a molecule's three-dimensional structure is required, X-ray crystallography is the paramount technique. Unlike spectroscopic methods which infer connectivity and relative stereochemistry from averaged measurements in solution, X-ray crystallography provides a direct, high-resolution snapshot of the molecule's atomic arrangement in the solid state.

The power of this technique for determining absolute stereochemistry hinges on a phenomenon known as anomalous dispersion (or resonant scattering). When using an X-ray source of an appropriate wavelength (e.g., copper Kα radiation), the scattering from heavier atoms in a non-centrosymmetric crystal lattice becomes sensitive to the absolute arrangement of the atoms. This effect allows for the differentiation between a molecule and its non-superimposable mirror image (enantiomer). The key metric for this determination is the Flack parameter, which should refine to a value close to 0 for the correct enantiomer and close to 1 for the incorrect one, providing a built-in validation of the assignment.

Advantages of X-ray Crystallography:

• Definitive Results: Provides a direct and unambiguous 3D structural model.

• Rich Data: Yields precise bond lengths, bond angles, and torsional angles.

• Built-in Validation: The Flack parameter offers a high degree of confidence in the absolute configuration assignment.

The Primary Challenge: The Crystallization Bottleneck

The principal hurdle for X-ray analysis is the absolute requirement for a high-quality, single crystal. Propargylic amines, particularly free bases, are frequently oils or low-melting solids, making them notoriously difficult to crystallize. This is the most significant barrier to the routine application of the technique and where much of the experimental effort is focused.

Experimental Workflow: From Propargylic Amine to Validated Structure

Successfully obtaining a crystal structure of a propargylic amine is a systematic process. The causality behind each step is crucial for overcoming the crystallization challenge. The following protocol outlines a field-proven approach.

Step 1: Strategic Sample Preparation - Salt Formation or Derivatization

• Causality: The basic nitrogen of a propargylic amine often forms strong hydrogen bonds, which can inhibit the orderly packing required for a crystal lattice. Furthermore, conformational flexibility can prevent the molecule from settling into a single, low-energy state. Converting the amine to a salt with a chiral or achiral acid (e.g., HCl, tartaric acid, mandelic acid) introduces strong, directional ionic interactions and hydrogen bonds, which act as a "molecular scaffold" to promote crystallization. Alternatively, derivatization, such as acylation or the formation of a sulfonamide, can lock the conformation and introduce groups that favor crystal packing.[1][2][3]

• Protocol:

  • Dissolve 1.0 equivalent of the purified propargylic amine in a minimal amount of a suitable solvent (e.g., diethyl ether, ethyl acetate, or methanol).

  • Add a solution of 1.0 to 1.1 equivalents of the chosen acid (e.g., HCl in ether, or a solution of a solid carboxylic acid) dropwise while stirring.

  • Observe for the formation of a precipitate. If a solid crashes out, it may be an amorphous salt. Gently warm the mixture to redissolve, then allow it to cool slowly. If no solid forms, the solution is now ready for crystallization screening.

Step 2: The Art of Crystallization

• Causality: Crystallization is a thermodynamically controlled process of self-assembly. The goal is to slowly and systematically bring the solution to a state of supersaturation, allowing molecules to organize into a well-ordered lattice rather than crashing out as an amorphous powder. Different techniques vary the rate at which supersaturation is achieved.

• Protocol - Vapor Diffusion (Sitting or Hanging Drop): This is a highly effective and widely used method.

  • Prepare a reservoir solution (the "well") containing a precipitant (a solvent in which your compound is less soluble).

  • In a separate, smaller volume (the "drop"), mix your propargylic amine salt solution with the reservoir solution. The drop is now less saturated than the well.

  • Seal the system. Over time, the solvent from the drop will slowly vaporize and move to the reservoir, gradually increasing the concentration of your compound in the drop.

  • Once the point of supersaturation is reached, nucleation and crystal growth can begin. Monitor the drops daily under a microscope.

Step 3: Data Collection

• Causality: To determine the structure, we must measure the diffraction pattern produced when a single crystal is exposed to a focused beam of X-rays.[4][5]

• Protocol:

  • Using a microscope, identify a suitable crystal (typically >0.1 mm in all dimensions, with clear edges and no visible cracks).[5]

  • Carefully mount the crystal on a specialized loop, typically made of nylon.

  • Flash-cool the crystal in a stream of liquid nitrogen to prevent radiation damage during data collection.

  • Mount the crystal on the diffractometer. An intense beam of X-rays is directed at the crystal, which is rotated during the experiment.[5]

  • A detector records the positions and intensities of the thousands of diffracted X-ray reflections.[4][5]

Step 4: Structure Solution, Refinement, and Validation

• Causality: The collected diffraction data is a map of the reciprocal space of the crystal lattice. Using computational methods (specifically, the Fourier transform), this pattern is converted into a 3D electron density map of the unit cell.[4]

• Protocol:

  • Structure Solution: The initial electron density map is used to build a preliminary model of the molecule.

  • Refinement: This is an iterative process where the atomic positions and other parameters are adjusted to improve the agreement between the calculated diffraction pattern (from the model) and the experimentally observed data.

  • Validation with the Flack Parameter: During the final stages of refinement for a chiral molecule in a non-centrosymmetric space group, the Flack parameter is calculated.[6][7][8][9][10] A value near 0 indicates the assigned absolute configuration is correct; a value near 1 indicates the configuration should be inverted.[7] A value near 0.5 suggests the crystal may be a racemic twin.[7]

Diagram 1: Workflow for X-ray Crystallographic Validation

A Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides the most definitive answer, its reliance on single crystals means it is not always feasible. It is essential for researchers to understand the capabilities and limitations of alternative methods.

NMR Spectroscopy: Mosher's Ester Analysis

This is a widely used NMR-based method for deducing the absolute configuration of chiral alcohols and amines.[11][12] The technique involves reacting the amine with both enantiomers of a chiral derivatizing agent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form a pair of diastereomers.[11][12][13] The differing spatial arrangement of the protons in these diastereomers relative to the anisotropic phenyl ring of the MTPA moiety leads to predictable differences in their ¹H NMR chemical shifts (Δδ = δS - δR).[11][12] By analyzing the sign of these Δδ values for protons on either side of the stereocenter, the absolute configuration can be inferred.[11]

• Trustworthiness: The method relies on an empirical model of the most stable conformation of the diastereomeric amides.[14] If the molecule has unexpected conformational preferences, the model can fail, leading to an incorrect assignment. It is therefore considered a strong but not infallible method.

Vibrational Circular Dichroism (VCD)

VCD is a powerful spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[15][16][17] This provides a unique spectral fingerprint for each enantiomer.[15] The absolute configuration is determined by comparing the experimental VCD spectrum to a spectrum predicted by ab initio quantum chemical calculations (typically using Density Functional Theory, DFT).[18][19]

• Trustworthiness: The reliability of a VCD assignment is directly tied to the accuracy of the computational model. For conformationally flexible molecules, an extensive conformational search must be performed to ensure the calculated spectrum accurately reflects the solution-state population. When done correctly, it is considered a highly reliable method and an excellent alternative when crystallization fails.[16][18]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is an indispensable tool for determining the enantiomeric excess (e.e.) of a sample, but it does not directly reveal the absolute configuration. It is an analytical separation technique. By passing a racemic or enantioenriched mixture through a column containing a chiral stationary phase, the two enantiomers can be separated and quantified. To assign the absolute configuration, one must have an authentic, stereochemically pure standard of one of the enantiomers to compare retention times.

Data Summary: A Head-to-Head Comparison

The choice of method is dictated by the stage of research, the nature of the sample, and the level of certainty required. The table below provides a direct comparison of the key techniques.

Feature	Single-Crystal X-ray Crystallography	Mosher's Ester Analysis (NMR)	Vibrational Circular Dichroism (VCD)	Chiral HPLC
Primary Output	Unambiguous 3D molecular structure	Inferred Absolute Configuration	Absolute Configuration	Enantiomeric Excess (e.e.)
Sample Requirement	High-quality single crystal (0.1-0.5 mg)	Soluble compound (~5-10 mg)	Soluble compound (~5-10 mg)	Soluble compound (<1 mg)
Requires Derivatization?	Often, to induce crystallization	Yes, with both (R)- and (S)-MTPA	No	No
Ambiguity/Certainty	Very high (definitive)	Moderate (model-dependent)	High (computation-dependent)	N/A for absolute configuration
Key Limitation	Crystallization can be a major bottleneck	Conformational ambiguity can lead to errors	Requires significant computational resources	Requires an authentic standard for assignment
Best Suited For	Final, unambiguous proof of structure	Rapid, initial assessment for soluble oils	Non-crystalline samples (oils, liquids)	Routine purity analysis (e.e. determination)

Decision Logic: Choosing the Right Tool for the Job

The following decision tree illustrates a logical pathway for a researcher faced with validating the stereochemistry of a new propargylic amine.

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A Senior Application Scientist's Guide to Chiral Purity Analysis of Amino Alcohols: A Comparative Evaluation of Marfey's Reagent Derivatization

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The stereochemical identity of amino alcohols is a critical quality attribute in pharmaceutical development, where the desired therapeutic effect is often linked to a single enantiomer, while the other may be inactive or even toxic. Consequently, robust and reliable analytical methods for determining enantiomeric purity are indispensable. This guide provides an in-depth analysis of Marfey's method, a pre-column derivatization technique for the chiral analysis of primary and secondary amines, including amino alcohols. We will explore the underlying chemical principles, provide a detailed experimental workflow, and critically compare its performance against orthogonal methods such as direct chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. This document is intended to serve as a practical resource for scientists selecting and implementing the most appropriate technique for their analytical challenges.

The Imperative of Chiral Purity in Amino Alcohols

Amino alcohols are foundational chiral building blocks in the synthesis of a vast array of active pharmaceutical ingredients (APIs). The physiological activity of these molecules is intrinsically tied to their three-dimensional structure. The separation and quantification of enantiomers are therefore not merely an analytical exercise but a fundamental requirement for ensuring the safety and efficacy of a drug product. Methods for determining enantiomeric excess (e.e.) must be accurate, precise, and sensitive enough to detect minute quantities of the undesired enantiomer, often at levels below 0.1%.

Marfey's Reagent: The Gold Standard in Indirect Chiral Analysis

Introduced by Paul Marfey in 1984, the use of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA), or Marfey's reagent, has become a cornerstone of indirect chiral analysis.[1] The "indirect" approach converts a pair of enantiomers, which are chemically and physically identical in an achiral environment, into a pair of diastereomers. These diastereomers possess distinct physical properties and can be separated using standard, achiral reversed-phase HPLC columns.[2][3]

The Derivatization Mechanism: From Enantiomers to Separable Diastereomers

The efficacy of Marfey's method lies in a straightforward nucleophilic aromatic substitution reaction. Marfey's reagent itself is chiral, containing an L-alanine amide moiety. It reacts with the primary or secondary amine of the amino alcohol under mild alkaline conditions.[4]

• The (R)-enantiomer of the amino alcohol reacts with L-FDAA to form an (R, L)-diastereomer .

• The (S)-enantiomer of the amino alcohol reacts with L-FDAA to form an (S, L)-diastereomer .

These resulting diastereomers have different spatial arrangements and, consequently, different interactions with the stationary phase of the HPLC column, allowing for their separation. The dinitrophenyl group acts as a strong chromophore, enabling highly sensitive UV detection at approximately 340 nm.[5][6]

Caption: Mechanism of Marfey's reagent derivatization.

Causality in Experimental Choices: Why the Protocol Works

• Alkaline Conditions (pH ~9-10): A slightly basic medium, typically achieved with sodium bicarbonate, is crucial to deprotonate the amino group of the analyte.[7] This enhances its nucleophilicity, facilitating the attack on the electron-deficient fluorodinitrophenyl ring of the reagent.

• Temperature (40-50°C): Gentle heating accelerates the reaction rate without inducing racemization of the chiral centers.[8]

• Reagent Stoichiometry: A molar excess of Marfey's reagent is often used to ensure complete derivatization of the analyte.[8]

• Quenching: The reaction is typically stopped by acidification (e.g., with HCl or TFA), which protonates any remaining unreacted amines and neutralizes the base, stabilizing the derivatives for analysis.

Comparative Analysis: Marfey's Reagent vs. Alternative Methodologies

While Marfey's method is powerful, it is not universally optimal. The choice of analytical technique should be guided by the specific requirements of the sample, available instrumentation, and desired throughput.

Direct Chiral Chromatography (HPLC/SFC)

Direct methods employ a Chiral Stationary Phase (CSP) that can differentiate between enantiomers without prior derivatization.[9] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used and highly versatile for separating a broad range of chiral compounds, including amino alcohols.[9]

• Advantages:

  • Simplicity: Eliminates the derivatization step, reducing sample preparation time and potential sources of error.

  • Direct Analysis: Measures the enantiomers in their native state.

• Disadvantages:

  • Method Development: Finding a suitable CSP and mobile phase combination can be time-consuming and expensive.

  • Cost: Chiral columns are significantly more expensive than standard achiral columns.

  • Sensitivity: May be lower if the native molecule lacks a strong chromophore.

NMR Spectroscopy with Chiral Additives

NMR spectroscopy offers another powerful, non-separative approach. Enantiomers can be distinguished by adding a Chiral Solvating Agent (CSA) or a Chiral Derivatizing Agent (CDA) to the NMR tube.[10][11] This induces a diastereomeric interaction, causing the corresponding protons in the two enantiomers to experience different magnetic environments and thus resonate at slightly different chemical shifts.[12]

• Advantages:

  • Non-destructive: The sample can be recovered after analysis (with CSAs).

  • Absolute Configuration: Can sometimes be used to determine the absolute configuration of the analyte.[13]

  • No Separation Needed: Provides a direct spectroscopic measurement of the enantiomeric ratio.

• Disadvantages:

  • Sensitivity: Requires a much higher sample concentration compared to HPLC-based methods.

  • Resolution: Peak overlap can complicate quantification, especially for low levels of the minor enantiomer.

  • Reagent Purity: The chiral purity of the CSA or CDA is critical for accurate results.[10]

Head-to-Head Performance Comparison

Feature	Marfey's Reagent Derivatization	Direct Chiral HPLC/SFC	NMR with Chiral Additives
Principle	Indirect; forms diastereomers	Direct; enantioselective interaction with CSP	Indirect; forms diastereomeric complexes in solution
Stationary Phase	Standard Achiral (e.g., C18)	Chiral Stationary Phase (CSP)	Not Applicable
Sensitivity	Very High (LOD ~0.03 µg/mL)[5][6]	Moderate to High	Low (mg scale)
Method Development	Relatively straightforward	Can be complex and iterative	Moderate
Speed (per sample)	Slower (includes reaction time)	Faster (no derivatization)	Fast acquisition, but sample prep can be involved
Cost (Consumables)	Low (standard columns, reagent)	High (expensive chiral columns)	Moderate (deuterated solvents, chiral agents)
Robustness	High; well-established method	Can be sensitive to mobile phase changes	Moderate; sensitive to concentration and impurities
Key Advantage	Universal for primary/secondary amines, high sensitivity	Simplicity, direct analysis	Non-destructive, provides structural information
Key Limitation	Extra sample preparation step	High cost of columns, method development	Low sensitivity

Experimental Protocols: A Practical Guide

A self-validating protocol is essential for trustworthy results. This involves running controls, such as a blank (reagents only) and a standard of the racemic amino alcohol, alongside the unknown samples.

Marfey's Reagent Derivatization and HPLC Analysis Workflow

Caption: Step-by-step workflow for Marfey's method.

Detailed Protocol:

• Sample Preparation: Accurately weigh approximately 1.0 mg of the amino alcohol sample and dissolve it in 200 µL of water or a suitable buffer.

• Reagent Addition: To the sample solution, add 400 µL of a 1% (w/v) solution of Marfey's reagent in acetone.

• Initiate Reaction: Add 40 µL of 1 M sodium bicarbonate solution to raise the pH and initiate the derivatization. Vortex the mixture.[7]

• Incubation: Heat the reaction vial in a heating block or water bath at 40°C for 60-90 minutes.[1][4] This step should be optimized for the specific amino alcohol.

• Quenching: After incubation, cool the sample to room temperature and add 20 µL of 2 M HCl to stop the reaction. The solution should become acidic.

• Sample Concentration: Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution & Analysis: Reconstitute the dried residue in a known volume (e.g., 1.0 mL) of the initial HPLC mobile phase. Filter the solution through a 0.45 µm filter and inject it into the HPLC system.

• HPLC Conditions (Typical):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: A linear gradient from ~15% B to 70% B over 30 minutes is a good starting point.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 340 nm

Representative Protocol for Direct Chiral HPLC

• Column Selection: Choose a suitable CSP. For amino alcohols, columns like Chiralpak® IA, IB, or IC (amylose or cellulose tris(3,5-dimethylphenylcarbamate)) are often effective.[9]

• Mobile Phase Preparation: Prepare the mobile phase, which is typically a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Sample Preparation: Dissolve the amino alcohol sample directly in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the sample and monitor at a suitable UV wavelength (e.g., 220 nm if no strong chromophore is present).

Conclusion and Future Perspectives

Marfey's reagent derivatization remains a highly reliable, sensitive, and cost-effective method for the chiral purity analysis of amino alcohols. Its primary strength lies in its ability to use standard, robust achiral HPLC columns, making it accessible to virtually any analytical laboratory. While direct chiral chromatography offers a simpler workflow, it often requires significant investment in specialized columns and method development. NMR provides a complementary, non-separative technique but is limited by its inherently lower sensitivity.

The choice of method is ultimately a strategic one. For routine, high-sensitivity quality control of a well-characterized amino alcohol, a validated direct chiral HPLC method may be more efficient. However, for research and development, where a variety of novel chiral amines may be synthesized, the versatility and reliability of Marfey's method are unparalleled. The "advanced" Marfey's method, which uses different amino acid amides in the reagent to tailor hydrophobicity and resolution, continues to expand the utility of this classic technique.[2][3]

References

• Analysis of Monoethanolamine by Derivatization with Marfey's Reagent and HPLC | Request PDF. (n.d.). ResearchGate. Retrieved February 8, 2024, from [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis. Amino Acids, 27(3-4), 231-247.

• Analysis of Monoethanolamine by Derivatization with Marfey's Reagent and HPLC. (n.d.). Journal of Liquid Chromatography & Related Technologies. Retrieved February 8, 2024, from [Link]

• A Universal HPLC-MS Method to Determine the Stereochemistry of Common and Unusual Amino Acids. (n.d.). Springer Nature Experiments. Retrieved February 8, 2024, from [Link]

• Technical Support Information Bulletin 1186 - Determining Chiral Purity of Amino Acids. (n.d.). Aapptec Peptides. Retrieved February 8, 2024, from [Link]

• Sharma, G., et al. (2020). Assessment and application of Marfey's reagent and analogs in enantioseparation: a decade's perspective.
• Goodwin, D. C., et al. (2021). Enhanced Stereochemical Analysis of β-Diastereomeric Amino Acids with Variants of Marfey's Reagent. ACS Omega, 6(44), 29497-29505.
• Fukushima, T., et al. (2020). Simultaneous Measurement of Amino Acid Enantiomers in Aged Mouse Brain Samples by LC/MS/MS Combined with Derivatization Using Nα-(5-Fluoro-2,4-dinitrophenyl)-l-leucinamide (l-FDLA). Metabolites, 10(11), 448.
• Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(3), 195-207.

• Selvidge, J. (2024). Chiral Amino Acid Analysis using Marfey's Reagent: Preparation of Standards. YouTube. Retrieved February 8, 2024, from [Link]

• Bhushan, R., & Brückner, H. (2011). Use of Marfey's reagent and analogs for chiral amino acid analysis: assessment and applications to natural products and biological systems.
• Nelson, E., Formen, J. S. S. K., & Wolf, C. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical Science, 12(22), 7751-7757.
• Christen, P., & Crivelli, S. (1999). Amino Acid Analysis by Precolumn Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent). In The Protein Protocols Handbook (pp. 609-614). Humana Press.
• Bhushan, R., & Brückner, H. (2011). Use of Marfey's reagent and analogs for chiral amino acid analysis: assessment and applications to natural products and biological systems.

• Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy. (n.d.). Magnetic Resonance in Chemistry. Retrieved February 8, 2024, from [Link]

• Armstrong, D. W., et al. (2004). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography.
• Cameron, L. L., et al. (2021). Enantioselective Recognition of Racemic Amino Alcohols in Aqueous Solution by Chiral Metal-Oxide Keplerate {Mo132} Cluster Capsules.
• Periasamy, M. (2014). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA International Journal for Chemistry, 68(5), 324-329.
• Shpigun, O. A., et al. (2009). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents.
• Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.
• Labuta, J., et al. (2013). NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers.

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved February 8, 2024, from [Link]

• Chernobrovkin, M. G., et al. (2007). Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for precolumn derivatization.

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• 10. Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02061G [pubs.rsc.org]
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A Comparative Guide to (S)-2-Aminobut-3-yn-1-ol and Other Serine Analogs for Neuromodulation Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of (S)-2-Aminobut-3-yn-1-ol with other prominent serine analogs, focusing on their application as modulators of serine racemase, a key enzyme in central nervous system signaling. We will delve into their mechanisms of action, comparative efficacy based on experimental data, and detailed protocols for their evaluation.

Introduction: The Significance of Serine Racemase and its Modulation

Serine racemase (SR) is a pivotal enzyme in the mammalian brain responsible for converting L-serine into D-serine.[1][2][3] D-serine, in turn, is an essential co-agonist of the N-methyl-D-aspartate (NMDA) receptor, a critical component of excitatory neurotransmission that governs synaptic plasticity, learning, and memory.[1][2][3][4] Dysregulation of D-serine levels has been implicated in a range of neurological and psychiatric disorders, including schizophrenia, Alzheimer's disease, and neuropathic pain, making serine racemase a compelling target for therapeutic intervention.[1][2][3]

This guide focuses on (S)-2-Aminobut-3-yn-1-ol, a propargylglycine analog, and compares its activity with other well-characterized serine analogs that modulate serine racemase activity. Understanding the nuances of these compounds is crucial for researchers designing experiments to probe the function of D-serine in the brain and for drug development professionals seeking to create novel neuromodulatory therapies.

Mechanism of Action: A Tale of Two Inhibition Strategies

Serine analogs primarily modulate serine racemase activity through competitive or mechanism-based inhibition.

(S)-2-Aminobut-3-yn-1-ol: A Putative Mechanism-Based Inhibitor

While direct mechanistic studies on (S)-2-Aminobut-3-yn-1-ol are not extensively detailed in the available literature, its structural similarity to propargylglycine suggests it likely acts as a mechanism-based or "suicide" inhibitor . Propargylglycine is a known irreversible inhibitor of several pyridoxal-5'-phosphate (PLP)-dependent enzymes, including cystathionine γ-lyase.[5] Serine racemase is also a PLP-dependent enzyme.[1][2] The terminal alkyne group in these compounds is key to their inhibitory action. It is hypothesized that the enzyme initiates catalysis on the inhibitor, leading to the formation of a reactive intermediate that then covalently modifies the PLP cofactor or an active site residue, thereby irreversibly inactivating the enzyme.

dot

Caption: Proposed mechanism of serine racemase inactivation by (S)-2-Aminobut-3-yn-1-ol.

Competitive Serine Analogs: Reversible Binding to the Active Site

In contrast, other serine analogs act as competitive inhibitors . These molecules typically mimic the structure of the natural substrate, L-serine, and bind reversibly to the active site of serine racemase. By occupying the active site, they prevent L-serine from binding, thus reducing the production of D-serine. Examples of such inhibitors include malonate derivatives and certain amino acid analogs like glycine and L-erythro-3-hydroxyaspartate.[6]

dot

Caption: Reversible competitive inhibition of serine racemase by serine analogs.

Comparative Efficacy: A Quantitative Look at Inhibition

The potency of enzyme inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50) or their inhibitor constant (Ki). The following table summarizes reported values for (S)-2-Aminobut-3-yn-1-ol and other notable serine racemase inhibitors. It is important to note that direct comparisons of absolute values between different studies should be made with caution due to variations in experimental conditions.

Inhibitor	Type of Inhibition	Target Enzyme	IC50 / Ki	Source
(S)-2-Aminobut-3-yn-1-ol	Mechanism-Based (putative)	Serine Racemase	Data not available in comparative studies	-
L-erythro-3-Hydroxyaspartate	Competitive	Mouse Serine Racemase	Ki = 0.049 mM	[6]
Malonate	Competitive	Mouse Serine Racemase	Ki = 0.077 mM	[6]
Glycine	Competitive	Mouse Serine Racemase	Ki = 1.63 mM	[6]
Phenazine methosulfate (PMS)	Not specified	Serine Racemase	-	[7]
α-(hydroxymethyl)serine	Mixed-type	Schizosaccharomyces pombe Serine Racemase	Ki = 167 mM	[8]

Note: The lack of a readily available Ki or IC50 value for (S)-2-Aminobut-3-yn-1-ol in direct comparative studies highlights a gap in the current literature and an opportunity for further research.

Experimental Protocols: Measuring Serine Racemase Inhibition

Accurate assessment of serine racemase inhibition is fundamental to comparing the efficacy of different compounds. Below are detailed protocols for two widely used methods: a coupled enzymatic assay for continuous monitoring of β-elimination activity and an HPLC-based method for direct quantification of D- and L-serine.

Protocol 1: Coupled Enzymatic Assay for β-Elimination Activity

This assay continuously measures the β-elimination activity of serine racemase, which converts L-serine to pyruvate. The production of pyruvate is coupled to the lactate dehydrogenase (LDH) reaction, where the consumption of NADH is monitored spectrophotometrically at 340 nm.

Materials:

• Purified recombinant human serine racemase (hSR)

• L-serine

• Pyridoxal-5'-phosphate (PLP)

• Adenosine triphosphate (ATP)

• Magnesium chloride (MgCl₂)

• NADH

• Lactate dehydrogenase (LDH)

• Triethanolamine (TEA) buffer

• Inhibitor stock solutions ((S)-2-Aminobut-3-yn-1-ol, serine analogs)

• 96-well microplate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare the Assay Buffer: 200 mM TEA, 150 mM KCl, 5 mM MgCl₂, pH 8.0.

• Prepare the Reaction Mixture: In a microcentrifuge tube, prepare a master mix containing the assay buffer, 50 μM PLP, 2.5 mM ATP, and 0.24 mM NADH.

• Inhibitor Incubation (for mechanism-based inhibitors): Pre-incubate the desired concentration of hSR with the inhibitor ((S)-2-Aminobut-3-yn-1-ol) in a small volume of assay buffer for various time points to assess time-dependent inactivation.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Reaction Mixture

  • Inhibitor solution (or vehicle control)

  • 0.15 units of lactate dehydrogenase

  • Purified hSR (pre-incubated with inhibitor if applicable)

• Initiate the Reaction: Add varying concentrations of the substrate, L-serine (e.g., 5, 10, 15, and 20 mM), to initiate the reaction.

• Data Acquisition: Immediately place the plate in the microplate reader pre-heated to 37°C and measure the decrease in absorbance at 340 nm over time.

• Data Analysis: Calculate the initial reaction velocities from the linear portion of the absorbance vs. time curves. For competitive inhibitors, determine the Ki value by fitting the data to the Michaelis-Menten equation in the presence of the inhibitor. For mechanism-based inhibitors, analyze the time-dependent loss of enzyme activity.

dot

Caption: Workflow for the coupled enzymatic assay of serine racemase β-elimination activity.

Protocol 2: HPLC-Based Assay for Racemization Activity

This method allows for the direct measurement of both D-serine and L-serine, providing a definitive assessment of the racemization activity of the enzyme. The amino acids are derivatized to form fluorescent diastereomers, which are then separated and quantified by reverse-phase HPLC.

Materials:

• Purified recombinant serine racemase

• L-serine

• PLP, ATP, MgCl₂, DTT

• Tris-HCl buffer

• Trichloroacetic acid (TCA)

• ortho-phthalaldehyde (OPA)

• N-acetyl-L-cysteine (NAC)

• HPLC system with a fluorescence detector and a C18 reverse-phase column

Procedure:

• Enzymatic Reaction:

  • Prepare a reaction mixture containing 50 mM Tris-HCl (pH 8.0), 15 μM PLP, 2 mM DTT, and the desired concentration of inhibitor.

  • Add purified serine racemase to the mixture.

  • Initiate the reaction by adding 20 mM L-serine.

  • Incubate at 37°C for a defined period (e.g., 0.5-8 hours).

• Reaction Termination: Stop the reaction by adding TCA to a final concentration of 5%.

• Sample Preparation:

  • Centrifuge the sample to pellet the precipitated protein.

  • Extract the supernatant with water-saturated diethyl ether to remove the TCA.

• Derivatization:

  • Mix an aliquot of the supernatant with a derivatizing solution containing OPA and NAC to form fluorescent diastereomers of D- and L-serine.[9]

• HPLC Analysis:

  • Inject the derivatized sample onto a C18 reverse-phase HPLC column.

  • Separate the diastereomers using an appropriate mobile phase gradient.

  • Detect the fluorescent derivatives using a fluorescence detector.

• Quantification:

  • Create a standard curve using known concentrations of derivatized D- and L-serine.

  • Quantify the amounts of D- and L-serine in the experimental samples by comparing their peak areas to the standard curve.

dot

Caption: Step-by-step workflow for the HPLC-based analysis of serine racemase activity.

Signaling Pathway Context: Serine Racemase and NMDA Receptor Function

The activity of serine racemase is intricately linked to the function of the NMDA receptor, a key player in synaptic plasticity. The D-serine produced by serine racemase acts as a co-agonist at the glycine-binding site of the NMDA receptor, which is essential for receptor activation by glutamate. By inhibiting serine racemase, compounds like (S)-2-Aminobut-3-yn-1-ol can reduce the levels of D-serine, thereby dampening NMDA receptor activity. This can have profound effects on neuronal signaling and is the basis for the therapeutic potential of serine racemase inhibitors in conditions characterized by NMDA receptor over-activation.

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Caption: The role of serine racemase and its inhibitors in the NMDA receptor signaling pathway.

Conclusion and Future Directions

(S)-2-Aminobut-3-yn-1-ol and other serine analogs represent valuable tools for dissecting the role of D-serine in neurotransmission and hold promise for the development of novel therapeutics for a variety of CNS disorders. The likely mechanism-based inhibition of serine racemase by (S)-2-Aminobut-3-yn-1-ol offers the potential for long-lasting modulation of enzyme activity. However, a clear gap in the literature exists regarding direct, quantitative comparisons of its potency and selectivity against other well-established competitive inhibitors.

Future research should focus on head-to-head comparisons of these compounds under standardized assay conditions to provide a clearer picture of their relative efficacies. Furthermore, detailed investigations into the precise molecular mechanism of (S)-2-Aminobut-3-yn-1-ol's interaction with serine racemase will be crucial for the rational design of next-generation inhibitors with improved potency and selectivity. Such studies will undoubtedly accelerate our understanding of D-serine's role in brain function and pave the way for new therapeutic strategies for neurological and psychiatric diseases.

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